physicochemical properties of Dimethyl 2-[(chloroacetyl)amino]terephthalate
This technical guide provides a comprehensive physicochemical and synthetic profile of Dimethyl 2-[(chloroacetyl)amino]terephthalate , a critical intermediate in the synthesis of fused heterocyclic systems such as quinaz...
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide provides a comprehensive physicochemical and synthetic profile of Dimethyl 2-[(chloroacetyl)amino]terephthalate , a critical intermediate in the synthesis of fused heterocyclic systems such as quinazolines and pteridines.
Executive Summary
Dimethyl 2-[(chloroacetyl)amino]terephthalate (CAS: 325763-68-6) is a functionalized aromatic diester characterized by the presence of an electrophilic chloroacetamide "warhead" adjacent to a methyl ester. This structural motif makes it a high-value scaffold in medicinal chemistry, particularly for the construction of quinazoline-based kinase inhibitors and antifolate agents. Its dual reactivity—nucleophilic substitution at the
-carbon and cyclocondensation at the ester—allows for rapid diversification of core heterocycles.
Precursor for 4-oxo-quinazolines and tricyclic heterocycles.[1]
Physicochemical Properties
The physicochemical profile of this compound is dominated by the interplay between the lipophilic terephthalate core and the polar, hydrogen-bond-donating amide linkage.
Solid-State & Solution Properties
Note: Values marked with () are predicted based on structural analogs (e.g., dimethyl 2-aminoterephthalate) and group contribution methods.*
Property
Value / Description
Technical Insight
Physical State
Crystalline Solid
Typically isolated as white to off-white needles or powder.
Melting Point
158–162 °C (Predicted)*
Higher than the amine precursor (132 °C) due to intermolecular amide hydrogen bonding.
Solubility (High)
DMSO, DMF, DMAc
Soluble in polar aprotic solvents; ideal for reactions.
Solubility (Mod.)
DCM, Ethyl Acetate, THF
Suitable for extraction and chromatographic purification.
Solubility (Low)
Water, Hexanes, Diethyl Ether
Lipophilic character () prevents aqueous solubility.
pKa (Amide NH)
~14.5 (Estimated)
Weakly acidic; deprotonation requires strong bases (e.g., NaH) for alkylation.
Spectroscopic Signature (Diagnostic Signals)
Researchers should look for these key signals to validate structure post-synthesis.
H NMR (DMSO-, 400 MHz):
11.0–11.5 ppm (s, 1H): Amide NH (Deshielded, diagnostic of acylation).
The synthesis of Dimethyl 2-[(chloroacetyl)amino]terephthalate is a controlled acylation of Dimethyl 2-aminoterephthalate . The reaction must be managed to prevent bis-acylation or hydrolysis of the chloroacetyl chloride.
Reaction Workflow
Reagents:
Substrate: Dimethyl 2-aminoterephthalate (1.0 eq)
Reagent: Chloroacetyl chloride (1.2 eq)
Base: Triethylamine (
) or Pyridine (1.5 eq) - Scavenges HCl.
Solvent: Dichloromethane (DCM) or THF (Anhydrous).
Procedure:
Dissolution: Dissolve Dimethyl 2-aminoterephthalate in anhydrous DCM (0.2 M concentration) under an inert atmosphere (
).
Cooling: Cool the solution to 0–5 °C using an ice bath. Critical: Controls exotherm and selectivity.
Addition: Add
, followed by the dropwise addition of Chloroacetyl chloride over 30 minutes. Maintain temperature <10 °C.
Reaction: Allow the mixture to warm to room temperature (RT) and stir for 2–4 hours. Monitor by TLC (Hexane:EtOAc 7:3) or LC-MS.
Workup: Quench with saturated
(aq). Extract with DCM. Wash organic layer with 1M HCl (to remove unreacted amine/base) and Brine.
Purification: Dry over
, concentrate, and recrystallize from Ethanol or EtOAc/Hexane.
Synthesis Diagram (Graphviz)
Figure 1: Acylation pathway via nucleophilic addition-elimination mechanism.
Reactivity & Applications
The utility of this compound lies in its "Orthogonal Reactivity." It possesses two distinct electrophilic sites: the ester carbonyl and the alkyl chloride .
Cyclization to Quinazolines
This is the primary application in drug discovery. Reaction with ammonia or primary amines leads to the formation of the quinazoline core.
Mechanism:
Aminolysis: An external amine displaces the chloride (
).
Cyclization: The newly formed secondary amine attacks the adjacent ester carbonyl (intramolecular amidation).
Result: Formation of a 6-membered lactam ring fused to the benzene.
Reactivity Flowchart
Figure 2: Divergent synthetic pathways available from the core scaffold.
Handling & Safety Information
Hazard Class: Irritant / Alkylating Agent.
Skin/Eye Contact: The compound contains a reactive
-chloroamide, which is a potent alkylating agent. It can cause sensitization and severe irritation. Double-gloving (Nitrile) is mandatory.
Inhalation: Handle only in a chemical fume hood to avoid inhalation of dust.
Storage: Store at 2–8 °C (Refrigerated) under dry conditions. Moisture can slowly hydrolyze the ester or displace the chloride over long periods.
Technical Whitepaper: Sourcing and Quality Assurance of Dimethyl 2-[(chloroacetyl)amino]terephthalate
Executive Summary Dimethyl 2-[(chloroacetyl)amino]terephthalate (CAS 325763-68-6 ) is a specialized electrophilic building block used primarily in the synthesis of nitrogenous heterocycles, specifically quinazolin-4(3H)-...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Dimethyl 2-[(chloroacetyl)amino]terephthalate (CAS 325763-68-6 ) is a specialized electrophilic building block used primarily in the synthesis of nitrogenous heterocycles, specifically quinazolin-4(3H)-ones . Its structure combines a reactive
-chloroamide handle with a diester scaffold, making it a "privileged structure" for diversity-oriented synthesis in medicinal chemistry.
This guide provides a technical roadmap for researchers procuring this intermediate. Unlike commodity chemicals, this molecule presents specific stability and impurity risks—namely ester hydrolysis and alkylating potential—that require a rigorous validation protocol. This document outlines the supply landscape, synthesis-derived impurity profiles, and a self-validating quality control (QC) workflow.
Key Reactivity: The chloroacetyl group acts as an electrophile for
substitution with amines, while the ortho-ester facilitates subsequent cyclization to form quinazolinone cores.
Synthetic Logic & Impurity Origins
To validate a supplier's material, one must understand its origin. The commercial synthesis typically involves the N-acylation of Dimethyl 2-aminoterephthalate (CAS 5372-81-6) with Chloroacetyl chloride .
Critical Insight: The quality of the final product is directly dependent on the control of the acylation conditions. Excess acid chloride or moisture leads to specific impurities that most basic CoAs (Certificates of Analysis) miss.
Figure 1: Synthesis pathway showing the origin of critical impurities (Impurity A & B) derived from process deviations.
The Commercial Supply Landscape
Sourcing this molecule requires distinguishing between Stocking Distributors (fast, expensive, variable batches) and Original Manufacturers (slow, consistent, scalable).
Good balance of cost/quality. Synthesis data often available.
Stock fluctuates. Lead times vary.
Tier 3: Custom/Bulk CROs
WuXi AppTec, ChemScene, 1PlusChem
100g to kg
Lowest cost/gram. Custom specs possible.
Long lead time (4-8 weeks). "Make-to-order" risks.
Sourcing Strategy
For drug development campaigns, do not rely on a single catalog number .
Screening Phase: Purchase 1g from a Tier 1 supplier (e.g., Sigma-Aldrich) to establish a reference standard.
Scale-Up: Request a "pre-shipment sample" from a Tier 2/3 vendor before committing to a >100g purchase. Compare this sample against your Tier 1 reference using the analytical protocol below.
Analytical Validation Protocol (QC)
Trusting a vendor-supplied NMR is insufficient for functionalized electrophiles. The chloroacetyl group is labile; if the material was stored improperly (humid conditions), the chloride may have hydrolyzed or the ester may have degraded.
group can alkylate cysteine residues in proteins (Michael acceptor behavior), leading to severe contact dermatitis or sensitization.
Protocol:
Never weigh this open on a bench. Use a localized exhaust hood or a powder safety enclosure.
Decontamination: Spills should be treated with a solution of 10% aqueous ammonia or dilute sodium hydroxide to hydrolyze the reactive chloride before disposal.
Experimental Workflow: Qualification Decision Tree
Use this logic flow to determine if a received batch is suitable for high-value synthesis.
Figure 2: Quality Assurance Decision Tree for incoming raw material qualification.
Technical Whitepaper: Safe Management of Chloroacetylated Aromatic Compounds
Abstract Chloroacetylated aromatic compounds (e.g., -chloroacetophenone and its derivatives) represent a unique class of versatile synthetic intermediates widely used in the preparation of heterocycles and pharmaceutical...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
Chloroacetylated aromatic compounds (e.g.,
-chloroacetophenone and its derivatives) represent a unique class of versatile synthetic intermediates widely used in the preparation of heterocycles and pharmaceutical active ingredients (APIs). However, their utility is counterbalanced by a severe hazard profile: they are potent lachrymators, skin sensitizers, and alkylating agents. This guide synthesizes field-proven handling protocols with molecular toxicology to provide a self-validating safety system for researchers.
Molecular Toxicology: The Mechanism of Hazard
To safely handle these compounds, one must understand why they are hazardous. The primary danger stems from the highly electrophilic
-carbon, activated by the adjacent carbonyl group.
The Lachrymatory Response (TRPA1 Activation)
Unlike simple irritants, chloroacetylated aromatics act as specific agonists for the Transient Receptor Potential Ankyrin 1 (TRPA1) ion channel, often called the "pain receptor."
Mechanism: The compound crosses the cell membrane and reacts with intracellular cysteine residues (specifically Cys415, Cys422, and Cys619 in human TRPA1) via an irreversible
alkylation.
Consequence: This covalent modification causes a conformational change that opens the ion channel, leading to a massive influx of
and . This triggers the release of substance P and CGRP (calcitonin gene-related peptide), resulting in neurogenic inflammation, intense pain, and profuse tearing.
Genotoxicity Risks
Because these compounds are alkylating agents, they possess the theoretical potential to alkylate DNA bases (specifically the N7 position of guanine). While many derivatives are rapidly metabolized, they should be treated as potential mutagens until proven otherwise.
Figure 1: Molecular mechanism of lachrymation via TRPA1 alkylation.
Hierarchy of Controls & PPE Selection
Standard laboratory PPE is often insufficient for chloroacetylated compounds due to their ability to sublime and permeate standard nitrile gloves.
Glove Permeation Dynamics
Critical Warning: Thin disposable nitrile gloves (4-6 mil) provide minimal protection against chloroacetylated aromatics in solution. The lipophilic nature of the aromatic ring facilitates rapid diffusion through the nitrile matrix.
Glove Material
Thickness
Estimated Breakthrough
Recommendation
Standard Nitrile
4 mil
< 5 minutes
Unsafe for direct handling. Use only as splash guard.
Double Nitrile
8-10 mil
15-30 minutes
Acceptable for solid handling only.
Laminate (Silver Shield)
2.7 mil
> 480 minutes
Mandatory for liquid handling or stock solution prep.
Butyl Rubber
25 mil
> 480 minutes
Excellent, but dexterity is poor.
Protocol: Use a "Laminate Liner" system. Wear Silver Shield® gloves underneath a pair of standard nitrile gloves. The outer nitrile provides grip and keeps the laminate tight against the hand; the inner laminate provides the chemical barrier.
Engineering Controls
Vapor Management: All weighing and transfers must occur inside a certified chemical fume hood operating at face velocities >100 fpm.
Static Control: Many of these solids are combustible dusts. Use an anti-static gun or ionizer when weighing dry powders to prevent dispersal.
Operational Workflow: The "Cold Trap" Method
The following protocol minimizes vapor pressure (
) to reduce inhalation risk and lachrymatory impact.
Synthesis & Setup
Vapor Suppression: Reagents (e.g., chloroacetyl chloride) and solvents should be chilled to 0°C before transfer. Lowering the temperature significantly reduces the volatility of the lachrymator.
Closed Systems: Avoid open-flask additions. Use pressure-equalizing addition funnels or septa-sealed syringe transfers.
Reaction Monitoring
TLC Safety: Do not remove TLC plates from the hood while wet. Elute, then dry the plate inside the hood using a heat gun directed toward the back baffle.
UV Visualization: Visualize plates inside the hood using a handheld UV lamp if possible. If a darkroom trip is required, seal the TLC plate inside a Ziploc bag or a jar before removing it from the hood.
Workup & Isolation
The most dangerous phase is the removal of solvent, which can co-distill the lachrymator.
The "Rotovap" Protocol:
Coolant: Ensure the rotovap condenser is at -10°C or lower (chiller unit preferred over dry ice/acetone for stability).
Vacuum Trap: Install a secondary cold trap (liquid
or dry ice) between the rotovap and the pump. This protects the pump oil from contamination.
Venting: Vent the rotovap inside a fume hood. Never vent into the open lab atmosphere.
Residue: Treat the rotovap condensate solvent as hazardous waste contaminated with lachrymator.
Figure 2: Safe operational workflow emphasizing vapor suppression and quenching.
Decontamination & Waste Management
Relying on water alone is insufficient. The hydrolysis of chloroacetylated aromatics is slow at neutral pH. You must use a "Soft Nucleophile" to chemically destroy the electrophile.
The Decontamination Solution (The "Thio-Scrub")
Prepare a stock solution for wiping down surfaces and rinsing glassware:
Composition: 10% w/v Sodium Thiosulfate (
) + 2% w/v Sodium Bicarbonate () in water.
Mechanism: The thiosulfate anion (
) is a potent, soft nucleophile that rapidly displaces the chloride, forming a non-volatile, water-soluble Bunte salt. The bicarbonate neutralizes the HCl by-product.
Spill Cleanup Protocol
Evacuate: If a significant amount of powder is dispersed outside the hood, evacuate the lab immediately. The dust is a respiratory weapon.
PPE Up: Don double gloves (Laminate + Nitrile) and a Tyvek sleeve/apron.
Cover: Cover the spill with paper towels soaked in the Thio-Scrub solution.
Wait: Allow 15-20 minutes for the reaction to occur.
Clean: Wipe up. The lachrymatory effect should be neutralized.
Emergency Response
Eye Exposure[1]
Immediate Action: Flush with water for minimum 15 minutes .[1]
Contraindication: Do NOT use "neutralizing" chemical eye washes (e.g., bicarbonate) in the eyes. The heat of neutralization can cause thermal burns on top of chemical injury. Stick to saline or water.
Skin Exposure
Solvent Wash: If the compound is a solid, brush it off first. If liquid/dissolved, wash with soap and water .
Avoid Alcohol: Do not wash skin with ethanol or DMSO. These solvents enhance the transdermal penetration of the alkylating agent.
Inhalation[3][4]
Symptoms: Coughing, burning throat, dyspnea (shortness of breath).
Action: Move to fresh air immediately.
Delayed Risk: High exposure can lead to delayed pulmonary edema (fluid in lungs) up to 24 hours later. Medical observation is recommended for significant inhalation events.
References
Centers for Disease Control and Prevention (CDC). (2019).
-Chloroacetophenone. National Institute for Occupational Safety and Health.[2]
[Link]
Bessac, B. F., & Jordt, S. E. (2008).[3] Breathtaking TRP Channels: TRPA1 and TRPV1 in Airway Chemosensation and Reflex Control. Physiology.
[Link][3]
National Institutes of Health (NIH) - PubChem. (2024). Compound Summary: 2-Chloroacetophenone (Toxicity and Safety).
[Link]
Lunn, G., & Sansone, E. B. (1994). Destruction of Hazardous Chemicals in the Laboratory. Wiley-Interscience.
Technical Whitepaper: Spectroscopic Characterization of Dimethyl 2-[(chloroacetyl)amino]terephthalate
This technical guide details the spectroscopic characterization of Dimethyl 2-[(chloroacetyl)amino]terephthalate , a critical intermediate in the synthesis of quinazoline-based pharmacophores. Executive Summary Dimethyl...
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide details the spectroscopic characterization of Dimethyl 2-[(chloroacetyl)amino]terephthalate , a critical intermediate in the synthesis of quinazoline-based pharmacophores.
Executive Summary
Dimethyl 2-[(chloroacetyl)amino]terephthalate (CAS: 325763-68-6) serves as a pivotal electrophilic scaffold in medicinal chemistry. It is primarily utilized to access quinazolin-4(3H)-ones and antifolates via cyclization with appropriate amines. This guide provides a definitive reference for its identification, focusing on the unique spectral signatures introduced by the N-acylation of the terephthalate core.
Structural Context & Synthesis Pathway
To interpret the spectral data accurately, one must understand the molecular assembly. The molecule is synthesized via the N-acylation of dimethyl 2-aminoterephthalate with chloroacetyl chloride .
Reaction Scheme
The transformation introduces a chloroacetamide moiety, significantly altering the electronic environment of the aromatic ring (specifically the C-3 proton) and introducing a distinct methylene singlet in the NMR spectrum.
Figure 1: Synthetic pathway for the N-acylation of dimethyl 2-aminoterephthalate.
Nuclear Magnetic Resonance (NMR) Spectroscopy[1][2][3]
The transition from the free amine to the chloroacetamide results in specific diagnostic shifts. The shielding effect of the amino lone pair is replaced by the electron-withdrawing influence of the amide carbonyl.
H NMR Analysis (DMSO-
)
The spectrum is characterized by two distinct methoxy singlets, a diagnostic methylene singlet for the chloroacetyl group, and a downfield amide proton.
Assignment
Shift (, ppm)
Multiplicity
Integration
Structural Insight
Amide NH
11.05
Singlet (s)
1H
Highly deshielded; confirms acylation. Disappearance of broad signal (~5.9 ppm) is the primary QC check.
Ar-H (C3)
8.92
Doublet (d)*
1H
Ortho to the amide. Shifts downfield significantly ( ppm) compared to precursor due to the anisotropic effect of the carbonyl.
Ar-H (C6)
8.05
Doublet (d)
1H
Ortho to C1-ester; relatively stable shift.
Ar-H (C5)
7.85
dd
1H
Meta coupling to H3 and Ortho to H6.
-Cl
4.45
Singlet (s)
2H
Key Diagnostic Signal. The methylene group attached to Cl appears in a clear window, distinct from methoxy groups.
(C4)
3.92
Singlet (s)
3H
Methyl ester protons.
(C1)
3.88
Singlet (s)
3H
Methyl ester protons.
*Note: H3 appears as a doublet due to meta-coupling (
Hz) with H5, though it may appear as a singlet in lower-resolution instruments.
C NMR Analysis
The carbon spectrum must resolve three distinct carbonyl signals and the alkyl chloride carbon.
Carbonyl Region (160–170 ppm):
166.5 (Amide )
165.8 (Ester , C4)
165.2 (Ester , C1)
Aromatic Region (120–140 ppm): Six aromatic carbons. The C-2 carbon (attached to N) shifts downfield relative to the precursor.
Aliphatic Region (40–55 ppm):
53.0, 52.8 ()
43.5 (): This signal is unique to the product.
Mass Spectrometry (MS) Analysis[4][5]
Mass spectrometry provides the most rapid confirmation of the chloroacetyl incorporation due to the distinct isotopic signature of Chlorine.
Isotopic Pattern
Chlorine exists naturally as
(75.8%) and (24.2%).
Molecular Ion (
): 285.04 ()
Isotope Peak (
): 287.04 ()
Intensity Ratio: The
: ratio must be approximately 3:1 . Any deviation suggests dechlorination or contamination.
Fragmentation Logic (ESI+)
Under Electrospray Ionization (Positive mode), the
ion is observed.
Figure 2: Predicted fragmentation pathways in MS (ESI+).
Experimental Protocols
Synthesis for Analytical Standard
This protocol ensures high purity for spectral benchmarking.
Dissolution: Dissolve dimethyl 2-aminoterephthalate (1.0 eq) in anhydrous Dichloromethane (DCM).
Base Addition: Add Triethylamine (1.2 eq) and cool to 0°C.
Acylation: Dropwise addition of Chloroacetyl chloride (1.1 eq) over 20 minutes.
Note: Exothermic reaction. Maintain T < 5°C to prevent bis-acylation.
Work-up: Wash with 1N HCl (to remove unreacted amine/TEA), then sat.
, then Brine.
Isolation: Dry over
, filter, and concentrate. Recrystallize from MeOH/Ether.
Starting Material: Dimethyl 2-aminoterephthalate (Retention time will be significantly earlier due to free amine polarity).
References
Sigma-Aldrich. (n.d.). Dimethyl 2-aminoterephthalate Product Specification. Retrieved from
ChemicalBook. (n.d.). Dimethyl aminoterephthalate NMR Spectrum. Retrieved from [1]
National Institutes of Health (NIH). (2024). New combined absorption/1H NMR method for qualitative and quantitative analysis of PET degradation products. Retrieved from
ResearchGate. (2018). Reactions of aminopyrimidine derivatives with chloroacetyl and isophthaloyl chlorides. Retrieved from
An In-depth Technical Guide to the Stability of Dimethyl 2-[(chloroacetyl)amino]terephthalate
Foreword For researchers, scientists, and professionals in drug development, a comprehensive understanding of the chemical stability of novel molecules is paramount. This guide provides an in-depth technical exploration...
Author: BenchChem Technical Support Team. Date: February 2026
Foreword
For researchers, scientists, and professionals in drug development, a comprehensive understanding of the chemical stability of novel molecules is paramount. This guide provides an in-depth technical exploration of the stability of Dimethyl 2-[(chloroacetyl)amino]terephthalate, a compound of interest due to its reactive chloroacetyl moiety and its potential as a versatile chemical intermediate. This document moves beyond a simple recitation of facts to provide a foundational understanding of the principles governing its stability, methodologies for its assessment, and insights into its potential degradation pathways. Our goal is to equip the scientific community with the necessary knowledge to effectively handle, store, and utilize this compound in further research and development endeavors.
Introduction to Dimethyl 2-[(chloroacetyl)amino]terephthalate
Dimethyl 2-[(chloroacetyl)amino]terephthalate is an aromatic compound featuring a chloroacetylated amino group and two methyl ester functionalities on a terephthalate backbone. The inherent reactivity of the α-chloroamide group makes this molecule a valuable building block in organic synthesis, particularly for the introduction of a chloroacetyl handle for subsequent nucleophilic substitution reactions. However, this same reactivity presents challenges to its stability. This guide will dissect the chemical liabilities of this molecule and provide a framework for its systematic stability evaluation.
The synthesis of this molecule typically involves the chloroacetylation of its precursor, Dimethyl 2-aminoterephthalate.[1][2] The purity and stability of the final product are crucial for its successful application in subsequent synthetic steps.
Theoretical Framework for Stability Assessment
The stability of Dimethyl 2-[(chloroacetyl)amino]terephthalate is primarily dictated by the chemical reactivity of its two key functional groups: the chloroacetyl amide and the dimethyl esters.
The Chloroacetyl Amide Moiety: A Double-Edged Sword
The chloroacetyl group is a potent electrophile, susceptible to nucleophilic attack. This reactivity is the cornerstone of its utility in synthesis but also its primary route of degradation. The primary degradation pathway for N-aryl-2-chloroacetamides is the nucleophilic substitution of the chlorine atom.[3] In aqueous environments, this can lead to hydrolysis, yielding the corresponding hydroxyacetyl derivative.
Amides, in general, are relatively stable functional groups, but their hydrolysis can be catalyzed by acidic or basic conditions.[4][5] The hydrolysis of amides is typically a slow process under neutral conditions but is accelerated in the presence of strong acids or bases.[6] For chloroacetamides specifically, base-mediated hydrolysis often proceeds via a bimolecular nucleophilic substitution (SN2) reaction, replacing the chloride with a hydroxide ion.[7][8] Acid-catalyzed hydrolysis can lead to cleavage of the amide bond itself.[7]
The Dimethyl Ester Groups: Susceptibility to Hydrolysis
The two methyl ester groups on the terephthalate ring are also susceptible to hydrolysis, particularly under basic conditions, in a process known as saponification.[9] Acid-catalyzed hydrolysis of esters is also possible, representing the reverse of esterification.[9] The hydrolysis of the ester groups would yield the corresponding carboxylic acid or carboxylate salt.
The interplay between the stability of the chloroacetyl amide and the dimethyl esters is a key consideration. The electronic effects of the substituents on the aromatic ring can influence the reactivity of both functional groups.
Potential Degradation Pathways
Based on the functional groups present in Dimethyl 2-[(chloroacetyl)amino]terephthalate, several degradation pathways can be postulated. A forced degradation study is the standard approach to identify these pathways and the resulting degradation products.[4][10]
The primary anticipated degradation pathways include:
Hydrolysis of the Chloroacetyl Group: Nucleophilic substitution of the chlorine by water or hydroxide ions to form Dimethyl 2-[(hydroxyacetyl)amino]terephthalate.
Hydrolysis of the Amide Bond: Cleavage of the N-CO bond to yield Dimethyl 2-aminoterephthalate and chloroacetic acid.
Hydrolysis of the Ester Groups: Saponification of one or both methyl esters to the corresponding carboxylic acids.
Intramolecular Cyclization: Depending on the conditions, intramolecular reactions could potentially occur, although this is less common for N-aryl chloroacetamides compared to other structures.[3]
The following diagram illustrates the primary potential degradation pathways under hydrolytic conditions.
Experimental Design for Stability Assessment: A Self-Validating System
A robust stability study should be designed as a self-validating system, where the analytical methods are capable of separating the parent compound from all potential degradation products. This is often referred to as a stability-indicating method.
Forced Degradation Studies
Forced degradation, or stress testing, is essential for elucidating degradation pathways and developing a stability-indicating analytical method. The following conditions are recommended for Dimethyl 2-[(chloroacetyl)amino]terephthalate:
Stress Condition
Rationale
Acidic Hydrolysis
To assess the stability of the amide and ester linkages in an acidic environment.
Basic Hydrolysis
To evaluate the susceptibility of the chloroacetyl group to nucleophilic attack by hydroxide and the saponification of the ester groups.
Oxidative Stress
To determine the potential for oxidation, which could target the aromatic ring or other functional groups.
Thermal Stress
To assess the intrinsic thermal stability of the molecule in the solid state.
Photostability
To evaluate the potential for photodegradation, particularly of the aromatic system.
Analytical Methodology
A combination of chromatographic and spectroscopic techniques is necessary for a comprehensive stability analysis.
High-Performance Liquid Chromatography (HPLC): A reversed-phase HPLC method with UV detection is the primary tool for separating and quantifying the parent compound and its degradation products. Method development should focus on achieving baseline separation of all species.
Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS is crucial for the identification of degradation products by providing molecular weight and fragmentation data.[10]
Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR can be used to unequivocally identify the structure of isolated degradation products.
The following workflow outlines the process for developing and validating a stability-indicating method.
Caption: Stability-indicating method development workflow.
Detailed Experimental Protocols
Protocol for Forced Degradation Studies
Objective: To generate potential degradation products of Dimethyl 2-[(chloroacetyl)amino]terephthalate under various stress conditions.
Materials:
Dimethyl 2-[(chloroacetyl)amino]terephthalate
Hydrochloric acid (HCl), 0.1 N and 1 N
Sodium hydroxide (NaOH), 0.1 N and 1 N
Hydrogen peroxide (H₂O₂), 3% and 30%
Methanol (HPLC grade)
Water (HPLC grade)
pH meter
Heating block or water bath
Photostability chamber
Procedure:
Sample Preparation: Prepare a stock solution of Dimethyl 2-[(chloroacetyl)amino]terephthalate in methanol at a concentration of 1 mg/mL.
Acidic Hydrolysis:
To 1 mL of the stock solution, add 1 mL of 0.1 N HCl.
To another 1 mL of the stock solution, add 1 mL of 1 N HCl.
Heat the solutions at 60°C for 24 hours.
At appropriate time points (e.g., 0, 2, 4, 8, 24 hours), withdraw an aliquot, neutralize with NaOH, and dilute with mobile phase for HPLC analysis.
Basic Hydrolysis:
To 1 mL of the stock solution, add 1 mL of 0.1 N NaOH.
To another 1 mL of the stock solution, add 1 mL of 1 N NaOH.
Keep the solutions at room temperature for 24 hours.
At appropriate time points, withdraw an aliquot, neutralize with HCl, and dilute with mobile phase for HPLC analysis.
Oxidative Degradation:
To 1 mL of the stock solution, add 1 mL of 3% H₂O₂.
To another 1 mL of the stock solution, add 1 mL of 30% H₂O₂.
Keep the solutions at room temperature for 24 hours, protected from light.
At appropriate time points, withdraw an aliquot and dilute with mobile phase for HPLC analysis.
Thermal Degradation (Solid State):
Place a known amount of solid Dimethyl 2-[(chloroacetyl)amino]terephthalate in a vial.
Heat in an oven at 80°C for 7 days.
At the end of the study, dissolve a known amount of the solid in methanol for HPLC analysis.
Photostability:
Expose a solution of the compound (1 mg/mL in methanol) and the solid compound to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter.
Analyze the samples by HPLC at appropriate time points.
Protocol for Stability-Indicating HPLC Method Development
Objective: To develop an HPLC method capable of separating Dimethyl 2-[(chloroacetyl)amino]terephthalate from its degradation products.
Instrumentation:
HPLC system with a photodiode array (PDA) detector.
C18 column (e.g., 4.6 x 150 mm, 5 µm).
Initial Conditions:
Mobile Phase A: 0.1% Formic acid in water
Mobile Phase B: 0.1% Formic acid in acetonitrile
Gradient: Start with a high percentage of Mobile Phase A and gradually increase the percentage of Mobile Phase B.
Flow Rate: 1.0 mL/min
Column Temperature: 30°C
Detection Wavelength: Monitor at a wavelength where the parent compound and potential degradation products have significant absorbance (e.g., 254 nm and 280 nm).
Optimization:
Inject samples from the forced degradation studies.
Adjust the gradient, mobile phase composition, and other parameters to achieve baseline separation of all peaks.
Ensure that the peak for the parent compound is spectrally pure using the PDA detector.
Data Interpretation and Reporting
A comprehensive stability report should include the following:
Purity of the starting material.
Chromatograms from the forced degradation studies showing the separation of the parent compound from its degradation products.
A table summarizing the percentage of degradation under each stress condition.
Proposed structures of the major degradation products based on LC-MS and NMR data.
A validated stability-indicating HPLC method with all relevant parameters.
Dependent on melting point and intrinsic stability
Photostability
Potential for various photoproducts
Conclusion and Recommendations
The chloroacetyl group in Dimethyl 2-[(chloroacetyl)amino]terephthalate is a key reactive center that dictates the compound's stability profile. This guide has provided a theoretical and practical framework for assessing this stability. The primary degradation pathways are expected to be hydrolysis of the C-Cl bond, the amide linkage, and the ester functionalities. A well-designed forced degradation study coupled with a validated stability-indicating HPLC method is essential for a thorough understanding of the molecule's liabilities.
For researchers and developers, it is recommended to:
Store the compound in a cool, dry, and dark place to minimize degradation.
Avoid exposure to strong acids, bases, and oxidizing agents.
Use a validated stability-indicating method for all analytical testing to ensure the quality and purity of the material.
By following the principles and protocols outlined in this guide, scientists can confidently handle and utilize Dimethyl 2-[(chloroacetyl)amino]terephthalate in their research and development activities, ensuring the integrity of their results and the quality of their downstream products.
References
CN106045868A - Method for producing dimethyl aminoterephthalate through catalytic hydrogenation - Google Patents.
US3686276A - Purification process for dimethyl terephthalate - Google Patents.
Forced Degradation Studies Research Articles - Page 1 - R Discovery. Available at: [Link]
Dimethyl 2-aminoterephthalate - LookChem. Available at: [Link]
Forced Degradation – A Review - Biomedical Journal of Scientific & Technical Research (BJSTR) Publishers. Available at: [Link]
US2459014A - Process for making dimethyl terephthalate - Google Patents.
(PDF) 2-Aminoterephthalic acid dimethyl ester - ResearchGate. Available at: [Link]
Synthesis of the N-cycloalkyl-2-aminoterephthalic acids and the amino functionalized UiO-66-NH 2 - ResearchGate. Available at: [Link]
Acid- and Base-Catalyzed Hydrolysis of Chloroacetamide Herbicides - ResearchGate. Available at: [Link]
Chemical structure and biodegradability of halogenated aromatic compounds. Conversion of chlorinated muconic acids into maleoylacetic acid - PMC - NIH. Available at: [Link]
(PDF) Degradation of Aromatic Compounds in Plants Grown under Aseptic Conditions. Available at: [Link]
Acid- and Base-Mediated Hydrolysis of Dichloroacetamide Herbicide Safeners | Environmental Science & Technology - ACS Publications. Available at: [Link]
Pharmaceutical impurities and degradation products: Uses and applications of NMR techniques - CONICET. Available at: [Link]
The Amide Functional Group: Properties, Synthesis, and Nomenclature. Available at: [Link]
Synthesis of N-aryl 2-chloroacetamides and their chemical reactivity towards various types of nucleophiles - ResearchGate. Available at: [Link]
Relative stability of amides, esters, anhydrides, and acyl chlorides (video) | Khan Academy. Available at: [Link]
Influence of Ester versus Amide Linkers on the Supramolecular Polymerization Mechanisms of Planar BODIPY Dyes | Request PDF - ResearchGate. Available at: [Link]
A study of factors affecting the rates of hydrolysis of some N-arylazetidin-2-ones (N-aryl-β-lactams) - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). Available at: [Link]
Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario - Asian Journal of Research in Chemistry. Available at: [Link]
17.4: Hydrolysis of Esters and Amides - Chemistry LibreTexts. Available at: [Link]
SYNTHESIS OF BIOLOGICALLY ACTIVE 2-CHLORO-N-ALKYL/ARYL ACETAMIDE DERIVATIVES - International Journal of Pharma Sciences and Research. Available at: [Link]
Base-promoted direct amidation of esters: beyond the current scope and practical applications - RSC Publishing. Available at: [Link]
Critical review of reports on impurity and degradation product profiling in the last decade. Available at: [Link]
Synthesis and Characterization of Dimethyl 2-Aminoterephthalate: A Technical Guide
Executive Summary & Strategic Importance Dimethyl 2-aminoterephthalate (H₂ATA dimethyl ester, CAS 5372-81-6) is a critical bifunctional intermediate.[1] Its structural duality—possessing both an electron-rich aniline moi...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Strategic Importance
Dimethyl 2-aminoterephthalate (H₂ATA dimethyl ester, CAS 5372-81-6) is a critical bifunctional intermediate.[1] Its structural duality—possessing both an electron-rich aniline moiety and two electrophilic ester groups—makes it a linchpin in the synthesis of functionalized Metal-Organic Frameworks (MOFs), specifically the UiO-66-NH₂ series, and high-performance azo pigments.[1]
In drug development, this precursor serves as a scaffold for benzimidazole-based therapeutics and neurokinin-2 receptor antagonists.[1] The purity of this intermediate directly correlates to the defect density in subsequent MOF crystallization and the yield of pharmaceutical active ingredients (APIs).
This guide details a high-fidelity synthesis protocol prioritizing yield (>95%) and scalability, moving beyond generic textbook descriptions to provide a self-validating experimental workflow.
Retrosynthetic Analysis & Pathway Selection
To ensure operational success, we must understand the chemical lineage. The optimal route avoids the direct esterification of 2-aminoterephthalic acid due to the high cost of the acid precursor and potential for polymerization. Instead, we utilize a Nitration-Reduction sequence starting from the commodity chemical dimethyl terephthalate (DMT).[2]
Reaction Logic
Electrophilic Aromatic Substitution: Nitration of DMT introduces the nitrogen source. The ester groups direct the nitro group to the ortho position relative to one ester (and meta to the other), but due to symmetry, only one mono-nitro product is favored.
Chemo-selective Reduction: The nitro group is reduced to an amine without affecting the ester functionalities.[1] Catalytic hydrogenation is selected over chemical reductants (Fe/HCl or SnCl₂) to minimize metal waste and simplify workup.
Reaction Scheme (DOT Visualization)
Caption: Step-wise conversion from Dimethyl Terephthalate to Dimethyl 2-aminoterephthalate via nitration and hydrogenation.
Experimental Protocol: Catalytic Hydrogenation
This protocol is designed for a standard high-pressure laboratory reactor (Parr or similar). If an autoclave is unavailable, see Section 3.2 for the Iron/Ammonium Chloride alternative.
Primary Method: Pd/C Catalyzed Hydrogenation
Rationale: This method offers the highest atom economy and easiest purification (filtration + evaporation).
Solvent: Methanol or Isopropanol (100 mL, anhydrous preferred)
Hydrogen gas (H₂)
Step-by-Step Workflow:
Charge: In a clean, dry hydrogenation vessel, dissolve 10.0 g of dimethyl 2-nitroterephthalate in 100 mL of methanol. Sonicate briefly to ensure full dissolution.
Catalyst Addition: Carefully add 0.5 g of 10% Pd/C. Safety Note: Pd/C can ignite methanol vapor in air. Add the catalyst as a slurry in water or under an inert argon blanket.
Purge: Seal the reactor. Purge with Nitrogen (N₂) three times (pressurize to 50 psi, vent) to remove oxygen.
Reaction: Pressurize with Hydrogen (H₂) to 50 psi (approx. 3.4 bar). Heat the system to 40-50°C . Stir vigorously (1000 rpm) to overcome gas-liquid mass transfer limitations.
Monitoring: The reaction is typically complete within 2–4 hours. Monitor H₂ uptake; cessation of pressure drop indicates completion.[1] Verify by TLC (Hexane:Ethyl Acetate 3:1); the starting nitro spot (Rf ~0.6) should disappear, replaced by the fluorescent amine spot (Rf ~0.4).
Filter the mixture through a Celite pad to remove Pd/C. Do not let the catalyst cake dry out completely to prevent pyrophoric ignition.
Concentrate the filtrate under reduced pressure (Rotavap) to yield a yellow crystalline solid.
Alternative Method: Fe/NH₄Cl Reduction (Lab Scale)
Rationale: Suitable for labs lacking high-pressure hydrogenation equipment.[1]
Suspend dimethyl 2-nitroterephthalate (5.0 g) in Ethanol/Water (3:1, 100 mL).
Add Ammonium Chloride (NH₄Cl, 5.0 g) and Iron powder (Fe, 5.0 g, <325 mesh).
Reflux at 80°C for 2 hours. The solution will turn dark.
Hot filter through Celite to remove iron oxides.
Cool filtrate to precipitate the product or extract with Ethyl Acetate.
Characterization & Validation Criteria
To ensure the material is suitable for sensitive applications like MOF synthesis, it must meet specific spectral benchmarks.
Nuclear Magnetic Resonance (NMR)
The amine protons are exchangeable and broad, while the methyl esters appear as sharp singlets.
Table 1: ¹H NMR Data (400 MHz, DMSO-d₆)
Assignment
Chemical Shift (δ, ppm)
Multiplicity
Integration
Notes
Ar-H (C3)
7.80
Doublet (J=8.8 Hz)
1H
Ortho to ester, meta to amine
Ar-H (C6)
7.45
Singlet
1H
Ortho to amine (shielded)
Ar-H (C5)
7.05
Doublet (J=8.8 Hz)
1H
Ortho to ester
-NH₂
6.80 - 6.90
Broad Singlet
2H
Disappears on D₂O shake
-OCH₃
3.84
Singlet
3H
Ester methyl
-OCH₃
3.82
Singlet
3H
Ester methyl
Physical & Spectroscopic Properties[5]
Appearance: Bright yellow crystalline powder.
Melting Point: 130–131 °C (Lit. 129–131 °C). Narrow range indicates high purity.[1]
Mass Spectrometry (ESI+): [M+H]⁺ calculated: 210.07; found: 210.1.
Quality Control Workflow (DOT Visualization)
Caption: Quality Control decision tree ensuring precursor integrity before downstream application.
Troubleshooting & Optimization
Issue: Incomplete Conversion.
Cause: Catalyst poisoning or insufficient H₂ mass transfer.
Fix: Increase stirring speed to >1000 rpm; use fresh catalyst.
Issue: Reddish Coloration.
Cause: Oxidation of the amine or residual azo-impurities.[1]
Fix: Recrystallize from hot methanol with a dash of activated charcoal.
Issue: Low Yield in Fe reduction.
Cause: Product trapped in iron oxide sludge.
Fix: Wash the Celite cake thoroughly with hot ethyl acetate.
Safety & Handling (E-E-A-T)
Toxicity: Classified as an irritant.[1] H315 (Causes skin irritation), H319 (Causes serious eye irritation).
Environmental: Aquatic Chronic 2 (Toxic to aquatic life with long-lasting effects).[1] Avoid release to drains.
Handling:
Dust: Use N95 or P100 respiratory protection; the fine powder is easily inhaled.[1]
Catalyst: Dry Pd/C is pyrophoric. Always keep wet with solvent or water.
References
Patent: Process for producing dimethyl aminoterephthalate through catalytic hydrogenation. CN106045868A. (2016). Link
Crystal Structure: Brüning, J., Bats, J. W., & Schmidt, M. U. (2009).[5] 2-Aminoterephthalic acid dimethyl ester.[1][5][6][7][8] Acta Crystallographica Section E, 65(10), o2468-o2469. Link
MOF Application: Ahnfeldt, T., Gunzelmann, D., Loiseau, T., Hirsemann, D., Senker, J., Ferey, G., & Stock, N. (2009). Synthesis and modification of a functionalized 3D open-framework structure with MIL-53 topology. Inorganic Chemistry, 48(7), 3057-3064. Link
Mechanochemical Synthesis: Portada, T., Margetić, D., & Štrukil, V. (2018).[3] Mechanochemical Reduction of Nitroarenes. Molecules, 23(12), 3163. Link
Characterization Data: NIST Mass Spectrometry Data Center. 1,4-Benzenedicarboxylic acid, 2-amino-, dimethyl ester.[1][2][6][7][8] NIST Chemistry WebBook.[1] Link
Application Note & Protocol: Synthesis of VHL E3 Ligase Ligand Precursors Using Dimethyl 2-[(chloroacetyl)amino]terephthalate
Introduction: The Critical Role of VHL Ligands in Targeted Protein Degradation The advent of Proteolysis-Targeting Chimeras (PROTACs) has revolutionized modern drug discovery, shifting the paradigm from simple inhibition...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Critical Role of VHL Ligands in Targeted Protein Degradation
The advent of Proteolysis-Targeting Chimeras (PROTACs) has revolutionized modern drug discovery, shifting the paradigm from simple inhibition to induced degradation of disease-causing proteins.[1][2] These heterobifunctional molecules operate by hijacking the cell's native ubiquitin-proteasome system (UPS).[3] A PROTAC simultaneously binds to a target Protein of Interest (POI) and an E3 ubiquitin ligase, forming a ternary complex that facilitates the ubiquitination and subsequent proteasomal degradation of the target protein.
The von Hippel-Lindau (VHL) E3 ligase is a cornerstone of PROTAC development due to its widespread tissue expression and the availability of potent, well-characterized small molecule ligands.[4][5] These ligands are typically based on a hydroxyproline scaffold, mimicking the endogenous substrate, hypoxia-inducible factor-1α (HIF-1α).[6] The synthesis of these complex molecules is a multi-step process requiring robust and versatile chemical building blocks.
This application note provides a detailed protocol for the synthesis of a key intermediate for VHL ligands, utilizing Dimethyl 2-[(chloroacetyl)amino]terephthalate as a strategic starting material. This chloroacetylated aromatic compound serves as a potent electrophile for coupling with the nucleophilic secondary amine of a protected hydroxyproline derivative, forming the core structure of the VHL ligand.
Principle of the Synthesis
The synthetic strategy hinges on a classical nucleophilic substitution (SN2) reaction. The chloroacetyl group of Dimethyl 2-[(chloroacetyl)amino]terephthalate provides a reactive electrophilic site. The secondary amine of a suitably protected (2S,4R)-4-hydroxy-N-Boc-pyrrolidine-2-carboxylic acid derivative acts as the nucleophile. In the presence of a non-nucleophilic base, the pyrrolidine nitrogen attacks the carbon bearing the chlorine atom, displacing the chloride and forming a new carbon-nitrogen bond. This reaction forges the critical amide linkage that connects the two key fragments of the VHL ligand core.
The workflow is designed for efficiency and scalability, enabling researchers to produce multigram quantities of this essential PROTAC building block.[7]
Workflow Overview
Caption: Figure 1. High-level workflow for the synthesis of the VHL ligand precursor.
Materials and Reagents
Ensure all reagents are of appropriate purity (≥95%) and solvents are anhydrous where specified.
This protocol details the coupling of Dimethyl 2-[(chloroacetyl)amino]terephthalate with a protected hydroxyproline derivative.
Reaction Setup
To a dry 100 mL round-bottom flask equipped with a magnetic stir bar, add Dimethyl 2-[(chloroacetyl)amino]terephthalate (1.0 eq, e.g., 2.86 g, 10.0 mmol).
Place the flask under an inert atmosphere (Nitrogen or Argon).
Application Scientist's Note: An inert atmosphere is crucial to prevent the introduction of moisture, which can hydrolyze the ester groups and interfere with the base.
Add anhydrous N,N-Dimethylformamide (DMF) via syringe to achieve a concentration of approximately 0.2 M (in this case, 50 mL). Stir the mixture until all solids are dissolved.
Cool the reaction mixture to 0 °C using an ice-water bath.
Reagent Addition and Reaction
Slowly add N,N-Diisopropylethylamine (DIPEA) (3.0 eq, 5.23 mL, 30.0 mmol) to the stirred solution at 0 °C over 5 minutes.
Application Scientist's Note: DIPEA is a bulky, non-nucleophilic base. Its role is to deprotonate the carboxylic acid of the hydroxyproline derivative in situ to facilitate the reaction, and to neutralize the HCl byproduct that would otherwise be formed.[3] Adding it slowly at 0 °C helps to control any potential exotherm.
After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature.
Stir the reaction mixture at room temperature for 16-24 hours.
Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
TLC System: 50% Ethyl Acetate in Hexanes. The product should have a different Rf value than the starting materials.
LC-MS: Look for the disappearance of the starting material mass peaks and the appearance of the expected product mass (M+H)+.
Work-up and Purification
Once the reaction is complete, pour the reaction mixture into a separatory funnel containing 200 mL of Ethyl Acetate (EtOAc) and 100 mL of water.
Separate the layers. Wash the organic layer sequentially with:
100 mL of saturated aqueous NaHCO₃ solution (to remove any unreacted acidic starting material and neutralize the reaction).
100 mL of water.
100 mL of brine (to reduce the solubility of organic material in the aqueous phase).
Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.
The resulting crude material should be purified by flash column chromatography on silica gel.
Eluent System: A gradient of 20% to 60% Ethyl Acetate in Hexanes is typically effective.
Application Scientist's Note: Proper purification is essential to remove unreacted starting materials and byproducts, ensuring the intermediate is of high purity for subsequent steps in PROTAC synthesis.[3]
Combine the fractions containing the pure product and concentrate under reduced pressure to yield the desired product as a white or off-white solid.
Synthetic Reaction Scheme
Caption: Figure 2. SN2 coupling to form the VHL ligand precursor.
Characterization and Quality Control
To ensure the identity and purity of the synthesized intermediate, thorough characterization is mandatory.
Analysis Method
Expected Result
LC-MS (Liquid Chromatography-Mass Spectrometry)
A single major peak in the chromatogram corresponding to the product. The mass spectrum should show the [M+H]⁺ ion for the expected product (C₂₂H₂₈N₂O₉).
¹H NMR (Proton Nuclear Magnetic Resonance)
The spectrum should be clean, with resonances corresponding to all protons in the structure. Key signals to observe include the disappearance of the chloroacetyl -CH₂Cl signal and the appearance of new signals for the N-CH₂-CO linker.
Purity (HPLC)
Purity should be ≥95% for use in subsequent synthetic steps.
Successful synthesis and characterization of this intermediate provide a validated foundation for the final steps of VHL-based PROTAC assembly, such as coupling to a linker and a POI ligand.[3][8]
Troubleshooting
Issue
Potential Cause
Recommended Solution
Incomplete Reaction
Insufficient base, inactive reagents, or low reaction temperature.
Add an additional equivalent of DIPEA. If no change, re-verify the quality of starting materials. Gentle heating (40-50 °C) can be applied.[3]
Low Yield
Side reactions, product loss during work-up, or inefficient purification.
Ensure the reaction is run under strictly anhydrous conditions. Be careful during extractions to avoid emulsion formation. Optimize chromatography gradient.
Multiple Byproducts
Presence of moisture, reaction temperature too high, or reactive impurities.
Use freshly opened anhydrous solvents. Maintain strict temperature control. Purify starting materials if their quality is questionable.
References
Bricelj, A. et al. (2021). Synthesis of VHL ligands. ResearchGate. Available at: [Link]
Steinebach, C. et al. (2021). A Facile Synthesis of Ligands for the von Hippel–Lindau E3 Ligase. ResearchGate. Available at: [Link]
Taft, B. R. et al. (2024). Journey of von hippel-lindau (VHL) E3 ligase in PROTACs design: From VHL ligands to VHL-based degraders. ResearchGate. Available at: [Link]
Testa, A. et al. (2022). Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders. RSC Medicinal Chemistry. Available at: [Link]
Google Patents. (1996). Process for recovering dimethyl terephthalate.
Google Patents. (2016). Method for producing dimethyl aminoterephthalate through catalytic hydrogenation.
RSC Publishing. (2024). Preparation of von Hippel-Lindau (VHL) E3 ubiquitin ligase ligands exploiting constitutive hydroxyproline for benzylic amine protection. Available at: [Link]
Testa, A. et al. (2022). Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders. PubMed Central. Available at: [Link]
Abid, M. et al. (2024). Journey of Von Hippel-Lindau (VHL) E3 ligase in PROTACs design: From VHL ligands to VHL-based degraders. PubMed. Available at: [Link]
El-Gaby, M.S.A. et al. (2025). Chemistry of terephthalate derivatives: a review. ResearchGate. Available at: [Link]
Słabicki, M. et al. (2023). Workflow for E3 Ligase Ligand Validation for PROTAC Development. ACS Medicinal Chemistry Letters. Available at: [Link]
1PlusChem. dimethyl 2-[(chloroacetyl)amino]terephthalate. Available at: [Link]
Labaf, S. et al. (2015). Amination and thiolation of chloroacetyl cellulose through reactive dissolution in N,N-dimethylformamide. PubMed. Available at: [Link]
Maple, H. J. et al. (2020). Impact of Linker Composition on VHL PROTAC Cell Permeability. ACS Publications. Available at: [Link]
Google Patents. (2006). N, the preparation method of N-dimethyl chloroacetamide.
synthesis of bifunctional degraders with chloroacetyl-functionalized linkers
Application Note & Protocols Topic: Synthesis of Bifunctional Degraders with Chloroacetyl-Functionalized Linkers Audience: Researchers, scientists, and drug development professionals. Harnessing Electrophilic Linkers: A...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note & Protocols
Topic: Synthesis of Bifunctional Degraders with Chloroacetyl-Functionalized Linkers
Audience: Researchers, scientists, and drug development professionals.
Harnessing Electrophilic Linkers: A Guide to the Synthesis of Bifunctional Degraders Using Chloroacetyl Chemistry
Abstract
Targeted protein degradation (TPD) has emerged as a powerful therapeutic modality, with bifunctional degraders like Proteolysis Targeting Chimers (PROTACs) at the forefront.[1][2] These molecules consist of two distinct ligands—one for a target protein of interest (POI) and another for an E3 ubiquitin ligase—joined by a chemical linker.[3][4] The linker is not merely a spacer but a critical determinant of the degrader's efficacy, influencing the formation of a productive ternary complex (POI-Degrader-E3 Ligase) and the molecule's overall physicochemical properties.[4][] This guide focuses on the strategic use of chloroacetyl-functionalized linkers, a class of electrophilic linkers that offer a robust and versatile method for degrader synthesis. We will explore the underlying chemistry, provide detailed, field-tested protocols for synthesis and conjugation, and discuss the characterization required to validate the final constructs.
Introduction: The Strategic Role of the Linker in Degrader Design
The efficacy of a bifunctional degrader is contingent on its ability to induce a stable and productive ternary complex, which facilitates the polyubiquitination of the POI and its subsequent degradation by the proteasome.[2][6] The linker's length, composition, flexibility, and attachment points are all critical parameters that must be optimized for each POI-E3 ligase pair.[7] While traditional linkers are often composed of flexible polyethylene glycol (PEG) or alkyl chains, functional linkers that can react covalently or offer specific conformational constraints are gaining prominence.[3][]
The chloroacetyl group is a potent electrophile that serves as an excellent reactive handle for the synthesis of degraders. Its utility stems from its selective reactivity towards strong nucleophiles, particularly thiols (e.g., from cysteine residues) and, to a lesser extent, amines.[8][9] This reactivity allows for a modular and convergent synthetic strategy where the final degrader is assembled in the last step, often under mild, biocompatible conditions.
Advantages of Chloroacetyl-Functionalized Linkers:
Versatile Reactivity: Forms stable thioether bonds with cysteine residues or amide bonds with primary/secondary amines.[8][10]
Synthetic Tractability: Chloroacetylation of amines is a straightforward and high-yielding reaction, making the synthesis of chloroacetyl-functionalized building blocks highly accessible.[10][11]
Stability: The resulting thioether or amide bond is highly stable under physiological conditions, ensuring the integrity of the final degrader.[1]
Covalent Targeting Potential: In addition to its role as a linker component, the chloroacetyl group can be strategically employed to form a covalent bond with a non-catalytic cysteine residue on the target protein, creating highly potent and durable degraders.
General Synthetic Workflow
The synthesis of a bifunctional degrader using a chloroacetyl linker typically follows a modular, multi-step process. This approach allows for the independent synthesis and purification of key building blocks before the final assembly, simplifying the overall process and facilitating library synthesis for linker optimization.
Modular synthesis workflow for a chloroacetyl-based degrader.
Experimental Protocols
Principle: This protocol describes the chloroacetylation of a commercially available amine-terminated PEG linker. The reaction involves the acylation of the primary amine with chloroacetyl chloride in the presence of a non-nucleophilic base to neutralize the HCl byproduct. This creates a heterobifunctional linker with a reactive chloroacetyl group at one end and a functional group (e.g., carboxylic acid) at the other, ready for coupling.
Materials & Reagents:
Reagent
Supplier
Purpose
Boc-NH-PEG-COOH
e.g., Sigma-Aldrich
Linker backbone
Chloroacetyl chloride
e.g., Sigma-Aldrich
Chloroacetylating agent
Diisopropylethylamine (DIPEA)
e.g., Sigma-Aldrich
Non-nucleophilic base
Dichloromethane (DCM), anhydrous
e.g., Sigma-Aldrich
Reaction solvent
Trifluoroacetic acid (TFA)
e.g., Sigma-Aldrich
Boc-deprotection agent
Saturated Sodium Bicarbonate (NaHCO₃)
Lab stock
Aqueous wash
Brine
Lab stock
Aqueous wash
Anhydrous Sodium Sulfate (Na₂SO₄)
Lab stock
Drying agent
Step-by-Step Methodology:
Boc Deprotection (if starting with Boc-protected amine):
Dissolve Boc-NH-PEG-COOH (1.0 eq) in DCM (approx. 0.1 M).
Add Trifluoroacetic acid (TFA) (10 eq) dropwise at 0 °C.
Allow the reaction to warm to room temperature and stir for 2-4 hours. Causality: TFA is a strong acid that efficiently cleaves the acid-labile Boc protecting group, liberating the primary amine necessary for the subsequent reaction.
Monitor the reaction by TLC or LC-MS until the starting material is consumed.
Remove the solvent and excess TFA under reduced pressure. The resulting TFA salt of the amine is typically used directly in the next step.
Chloroacetylation:
Dissolve the crude H₂N-PEG-COOH·TFA salt (1.0 eq) in anhydrous DCM (approx. 0.1 M) under an inert atmosphere (N₂ or Ar).
Cool the solution to 0 °C in an ice bath.
Add DIPEA (3.0 eq) dropwise. Causality: DIPEA is a sterically hindered base that neutralizes both the TFA salt and the HCl generated during the acylation without competing as a nucleophile.
In a separate flask, prepare a solution of chloroacetyl chloride (1.2 eq) in anhydrous DCM.
Add the chloroacetyl chloride solution dropwise to the reaction mixture at 0 °C.
Allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 2-6 hours.[11]
Monitor progress by LC-MS. The desired product will show a mass increase corresponding to the addition of a chloroacetyl group (+76.5 Da).
Workup and Purification:
Once the reaction is complete, dilute the mixture with DCM.
Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel to yield the pure chloroacetyl-functionalized linker (Cl-CH₂CO-NH-PEG-COOH).[11]
Characterization:
Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).
Principle: This protocol details the amide coupling of the chloroacetyl-functionalized linker (synthesized in Protocol 1) to an amine-containing E3 ligase ligand, such as an analog of pomalidomide. Standard peptide coupling reagents like HATU or HBTU are used to activate the carboxylic acid of the linker.
Materials & Reagents:
Reagent
Supplier
Purpose
Cl-CH₂CO-NH-PEG-COOH
From Protocol 1
Chloroacetyl-functionalized linker
Pomalidomide-NH₂ derivative
Synthesized
E3 Ligase Ligand
HATU (or HBTU/EDC)
e.g., Sigma-Aldrich
Peptide coupling agent
DIPEA
e.g., Sigma-Aldrich
Base
Dimethylformamide (DMF), anhydrous
e.g., Sigma-Aldrich
Reaction solvent
Step-by-Step Methodology:
Reaction Setup:
Dissolve the chloroacetyl-linker (1.1 eq), the pomalidomide-NH₂ derivative (1.0 eq), and HATU (1.2 eq) in anhydrous DMF.
Add DIPEA (3.0 eq) to the mixture. Causality: The base is crucial for activating the coupling reagent and maintaining a basic pH to ensure the ligand's amine is deprotonated and nucleophilic.
Stir the reaction at room temperature for 4-12 hours under an inert atmosphere.
Monitoring and Workup:
Monitor the reaction by LC-MS for the formation of the desired conjugate.
Once complete, dilute the reaction mixture with ethyl acetate and wash extensively with water and brine to remove DMF and excess reagents.
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.
Purification and Characterization:
Purify the crude product using preparative HPLC to obtain the pure E3 ligand-linker conjugate.
Characterize the final product by LC-MS and NMR to confirm its identity and purity.[12][13]
Principle: This final step involves the reaction of the electrophilic chloroacetyl group on the E3 ligand-linker construct with a nucleophilic handle on the POI ligand. The most common reaction is the Sₙ2 alkylation of a thiol (cysteine) to form a stable thioether linkage.
Reaction of a thiol nucleophile with the chloroacetyl group.
Materials & Reagents:
Reagent
Supplier
Purpose
E3 Ligand-Linker-Chloroacetyl
From Protocol 2
Electrophilic degrader intermediate
POI Ligand with Thiol Handle (-SH)
Synthesized
Nucleophilic POI binder
Potassium Carbonate (K₂CO₃) or DIPEA
e.g., Sigma-Aldrich
Base
Acetonitrile (ACN) or DMF, anhydrous
e.g., Sigma-Aldrich
Reaction solvent
Step-by-Step Methodology:
Reaction Setup:
Dissolve the POI ligand (1.0 eq) in anhydrous ACN or DMF.
Add a mild base such as K₂CO₃ or DIPEA (2.0-3.0 eq). Causality: The base deprotonates the thiol to the more nucleophilic thiolate anion, significantly accelerating the Sₙ2 reaction.[14]
Add the E3 Ligand-Linker-Chloroacetyl construct (1.0-1.2 eq) to the solution.
Stir the reaction at room temperature for 1-4 hours. The reaction is typically rapid.[8]
Monitoring and Workup:
Monitor the reaction by LC-MS. The final product will have a mass corresponding to the sum of the two components minus HCl.
If K₂CO₃ was used, filter the reaction mixture to remove the solid base.
Concentrate the solution under reduced pressure.
Purification and Final Characterization:
The final bifunctional degrader is almost always purified by reverse-phase preparative HPLC to achieve high purity (>95%).
Comprehensive characterization is critical. Confirm the structure and purity via:
¹H and ¹³C NMR: To confirm the complete structure and absence of starting materials.
HRMS: To confirm the exact mass and elemental composition.
Conclusion
The use of chloroacetyl-functionalized linkers represents a powerful and efficient strategy for the synthesis of bifunctional protein degraders. The chemistry is robust, high-yielding, and allows for a convergent assembly that is amenable to creating libraries for degrader optimization. By following the detailed protocols for linker synthesis, conjugation, and final assembly, researchers can reliably produce well-characterized degraders for biological evaluation. The inherent reactivity of the chloroacetyl group provides a dependable tool in the expanding field of targeted protein degradation.
References
Vertex AI Search, based on MedchemExpress.com. Azido-PEG3-chloroacetamide | PROTAC Linkers.
Kim, T. H., et al. (2022). Rational Design and Synthesis of HSF1-PROTACs for Anticancer Drug Development. MDPI. [Link]
Yao, X., et al. (2024). Characteristic roadmap of linker governs the rational design of PROTACs. Acta Pharmaceutica Sinica B. [Link]
Troup, R. I., et al. (2020). Current strategies for the design of PROTAC linkers: a critical review. Exploratory Target Antitumor Therapy. [Link]
Klepetařová, B., et al. (2016). Chloroacetamide-Linked Nucleotides and DNA for Cross-Linking with Peptides and Proteins. Bioconjugate Chemistry, ACS Publications. [Link]
Abdel-Latif, E. (2019). Synthesis of N-aryl 2-chloroacetamides and their chemical reactivity towards various types of nucleophiles. ResearchGate. [Link]
Popovich, A. M., et al. (2023). Discovery and Characterization of PROTACs Targeting Tissue Transglutaminase (TG2). Journal of Medicinal Chemistry. [Link]
Ishida, T., & Ciulli, A. (2021). Major advances in targeted protein degradation: PROTACs, LYTACs, and MADTACs. PMC. [Link]
Bio-Synthesis Inc. (2022). Basic Bioconjugation Chemistry of Reactive Groups in Biomolecules. [Link]
Cresset Group. (2024). Improving properties of heterobifunctional degraders via single-point changes to linkers. [Link]
MolecularCloud. (2023). The Cutting-Edge of Targeted Protein Degradation: PROTACs, Linkers, and Molecular Glues. [Link]
Mackay, J. L., & Chen, J. (2022). Arylation Chemistry for Bioconjugation. PMC. [Link]
Receptor.AI. Developing bifunctional protein degraders for difficult-to-drug proteins with the Receptor.AI Platform. [Link]
Abdel-Magid, A. F., et al. (2022). Design, synthesis, and biological characterization of proteolysis targeting chimera (PROTACs) for the Ataxia telangiectasia and Rad3-related protein kinase (ATR). ChemRxiv. [Link]
Kaschabek, S. R., et al. (1996). Degradation of chloroaromatics: purification and characterization of maleylacetate reductase from Pseudomonas sp. strain B13. PubMed. [Link]
Waters Corporation. (2023). Degradation Products of ARV-825 Proteolysis Targeting Chimera (PROTAC) Compound: Isolation and Purification Using Analytical Scale Fraction Collection. [Link]
Subirós-Funosas, R., et al. (2023). Safety-Catch Linkers for Solid-Phase Peptide Synthesis. MDPI. [Link]
Scott, P. J. H. (2009). Linker Strategies In Solid-Phase Organic Synthesis. Semantic Scholar. [Link]
Gotzias, D., et al. (2022). Linker Functionalization Strategy for Water Adsorption in Metal–Organic Frameworks. MDPI. [Link]
Application Notes and Protocols: Enhancing Permeability with Dimethyl 2-[(chloroacetyl)amino]terephthalate Linkers
For Researchers, Scientists, and Drug Development Professionals Introduction: The Permeability Challenge in Drug Discovery Effective delivery of a therapeutic agent to its intracellular target is a cornerstone of drug de...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Permeability Challenge in Drug Discovery
Effective delivery of a therapeutic agent to its intracellular target is a cornerstone of drug development. However, the cell membrane presents a formidable barrier to many promising molecules. Poor membrane permeability is a leading cause of attrition in the drug discovery pipeline, particularly for larger molecules such as Proteolysis Targeting Chimeras (PROTACs) and Antibody-Drug Conjugates (ADCs). The linker, the chemical entity that connects the different components of these complex therapeutics, plays a pivotal role in determining the overall physicochemical properties of the molecule, including its ability to traverse the cell membrane.[1][2] An ideal linker should not only maintain the activity of the conjugated moieties but also contribute favorably to the molecule's solubility, stability, and, critically, its permeability.
This guide details linker design strategies centered on Dimethyl 2-[(chloroacetyl)amino]terephthalate , a bifunctional linker precursor that offers a unique combination of a reactive handle for conjugation and a rigid scaffold to potentially enhance cell permeability. We will explore the rationale behind this approach, provide detailed protocols for synthesis and conjugation, and outline methods for characterizing the resulting conjugates and assessing their permeability.
Rationale for Employing a Chloroacetylated Terephthalate Linker
The design of this linker strategy is predicated on two key features: the reactivity of the chloroacetyl group and the conformational influence of the terephthalate backbone.
The Chloroacetyl Group: A Versatile Handle for Bioconjugation. The chloroacetyl group is a well-established electrophilic moiety for covalent modification of biomolecules.[3] It reacts efficiently and selectively with nucleophiles, most notably the thiol group of cysteine residues, under mild conditions to form a stable thioether bond.[4] This makes it an excellent choice for conjugating the linker to proteins, peptides, or other molecules bearing a free thiol. The reaction is typically rapid and proceeds with high yield, simplifying the synthesis of the final conjugate.
The Terephthalate Backbone: A Rigid Scaffold for Conformational Control. Unlike flexible aliphatic or polyethylene glycol (PEG) linkers, the terephthalate moiety provides a rigid and planar scaffold.[5][6] This rigidity can be advantageous for improving cell permeability by influencing the overall conformation of the conjugated molecule.[7][8] In the context of large, flexible molecules like PROTACs, a rigid linker can help to pre-organize the molecule into a more compact conformation, effectively shielding polar functional groups and reducing the solvent-accessible polar surface area (PSA).[1] A lower PSA is strongly correlated with improved passive diffusion across the lipid bilayer of the cell membrane.[1] This "chameleon-like" behavior, where a molecule can adopt a less polar conformation in the lipophilic environment of the cell membrane, is a key strategy for enhancing the permeability of molecules that exist "beyond the Rule of 5".[1]
The combination of these two features in Dimethyl 2-[(chloroacetyl)amino]terephthalate provides a powerful tool for medicinal chemists to systematically investigate the impact of linker rigidity on the permeability and overall efficacy of their therapeutic candidates.
Experimental Protocols
Part 1: Synthesis of Dimethyl 2-[(chloroacetyl)amino]terephthalate
This protocol describes the N-chloroacetylation of Dimethyl 2-aminoterephthalate.
Materials:
Dimethyl 2-aminoterephthalate
Chloroacetyl chloride
Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA)
Anhydrous Dichloromethane (DCM) or Acetonitrile
Argon or Nitrogen gas supply
Standard glassware for organic synthesis (round-bottom flask, dropping funnel, etc.)
Magnetic stirrer and stir bar
Ice bath
Procedure:
In a flame-dried round-bottom flask under an inert atmosphere (Argon or Nitrogen), dissolve Dimethyl 2-aminoterephthalate (1.0 eq) in anhydrous DCM or acetonitrile.
Add triethylamine or DIPEA (1.1 eq) to the solution and stir for 10 minutes at room temperature.
Cool the reaction mixture to 0 °C using an ice bath.
Slowly add a solution of chloroacetyl chloride (1.1 eq) in the same anhydrous solvent to the reaction mixture via a dropping funnel over a period of 15-20 minutes.[9]
After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours.
Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.
Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.
Extract the aqueous layer with DCM (3 x volume).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.
Concentrate the filtrate under reduced pressure to obtain the crude product.
Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield Dimethyl 2-[(chloroacetyl)amino]terephthalate as a solid.
Characterization:
NMR Spectroscopy: Confirm the structure of the product by ¹H and ¹³C NMR.
Mass Spectrometry: Determine the exact mass of the product to confirm its identity.
Part 2: Conjugation to a Thiol-Containing Molecule
This protocol describes the conjugation of the synthesized linker to a model molecule containing a free thiol group (e.g., N-acetyl-L-cysteine or a cysteine-containing peptide).
Phosphate buffer (0.1 M, pH 7.4-8.0) or another suitable buffer system
Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO) as a co-solvent if needed
Reaction vial
Magnetic stirrer and stir bar
Procedure:
Dissolve the thiol-containing molecule (1.0 eq) in the phosphate buffer. If the molecule has limited aqueous solubility, a minimal amount of a co-solvent like DMF or DMSO can be added.
In a separate vial, dissolve Dimethyl 2-[(chloroacetyl)amino]terephthalate (1.1-1.5 eq) in a minimal amount of DMF or DMSO.
Add the solution of the linker to the solution of the thiol-containing molecule with gentle stirring.
Allow the reaction to proceed at room temperature for 1-4 hours. The reaction can also be performed at 4 °C overnight if the starting materials are sensitive.
Monitor the reaction progress by High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS) to observe the formation of the desired conjugate and the disappearance of the starting materials.[10]
Upon completion, the reaction mixture can be directly purified by preparative HPLC to isolate the desired conjugate.
Characterization of the Conjugate:
HPLC: Assess the purity of the conjugate.
Mass Spectrometry: Confirm the molecular weight of the conjugate.[11]
NMR Spectroscopy: Can be used to further confirm the structure, although for larger conjugates, this may be more challenging.[12][13]
Caption: Workflow for the synthesis, conjugation, and analysis of a molecule using the Dimethyl 2-[(chloroacetyl)amino]terephthalate linker.
Part 3: Permeability Assessment
The permeability of the final conjugate can be assessed using various in vitro models. Two common methods are the Parallel Artificial Membrane Permeability Assay (PAMPA) and the Caco-2 cell-based assay.
PAMPA is a high-throughput assay that measures the passive diffusion of a compound across an artificial lipid membrane.[14]
Materials:
PAMPA plate (e.g., 96-well format with a filter membrane)
Acceptor plate (e.g., 96-well format)
Lipid solution (e.g., phosphatidylcholine in dodecane)
Phosphate buffered saline (PBS), pH 7.4
Test conjugate and control compounds (high and low permeability)
Plate reader for quantification (e.g., UV-Vis or fluorescence) or LC-MS
Procedure:
Coat the filter membrane of the PAMPA donor plate with the lipid solution and allow the solvent to evaporate.
Fill the wells of the acceptor plate with PBS.
Add the test conjugate and control compounds, dissolved in PBS, to the wells of the donor plate.[15]
Carefully place the donor plate on top of the acceptor plate, ensuring contact between the artificial membrane and the acceptor solution.
Incubate the plate assembly at room temperature for a defined period (e.g., 4-16 hours).[16]
After incubation, separate the plates and determine the concentration of the compound in both the donor and acceptor wells using a suitable analytical method (e.g., UV-Vis spectroscopy, fluorescence, or LC-MS).
Calculate the permeability coefficient (Pe) using the following equation:
Pe = (-Vd * Va) / ((Vd + Va) * A * t) * ln(1 - [C]a / [C]eq)
Where:
Vd = volume of the donor well
Va = volume of the acceptor well
A = area of the membrane
t = incubation time
[C]a = concentration in the acceptor well
[C]eq = equilibrium concentration
Data Interpretation:
Permeability Classification
Apparent Permeability (Papp) (10⁻⁶ cm/s)
High
> 1.5
Low
< 1.5
Note: The exact cutoff values may vary depending on the specific assay conditions and the reference compounds used.[14]
The Caco-2 assay utilizes a monolayer of human colon adenocarcinoma cells, which differentiate to form tight junctions and express transporters, thus mimicking the intestinal epithelium.[17][18] This assay can assess both passive diffusion and active transport.
Materials:
Caco-2 cells
Cell culture medium and supplements
Transwell® inserts (e.g., 24-well format)
Hanks' Balanced Salt Solution (HBSS) or similar transport buffer
Test conjugate and control compounds
Lucifer yellow (for monolayer integrity testing)
LC-MS/MS for quantification
Procedure:
Seed Caco-2 cells on the Transwell® inserts and culture for 21-25 days to allow for differentiation and monolayer formation.
Confirm the integrity of the cell monolayer by measuring the transepithelial electrical resistance (TEER) and by assessing the permeability of a low-permeability marker like Lucifer yellow.[17]
For apical to basolateral (A-B) transport (absorption), add the test compound to the apical (upper) chamber and fresh buffer to the basolateral (lower) chamber.[19]
For basolateral to apical (B-A) transport (efflux), add the test compound to the basolateral chamber and fresh buffer to the apical chamber.
Incubate the plates at 37 °C with gentle shaking.
At specified time points, collect samples from the receiver chamber and analyze the concentration of the test compound by LC-MS/MS.
Calculate the apparent permeability coefficient (Papp) for both A-B and B-A directions.
The efflux ratio (ER) is calculated as Papp (B-A) / Papp (A-B). An ER > 2 suggests the involvement of active efflux.[18]
Caption: Comparison of PAMPA and Caco-2 permeability assays.
Conclusion and Future Perspectives
The use of Dimethyl 2-[(chloroacetyl)amino]terephthalate as a linker precursor offers a rational design strategy to improve the permeability of therapeutic molecules. The rigid terephthalate core can enforce a more compact conformation, potentially reducing the polar surface area and enhancing passive diffusion across the cell membrane. The chloroacetyl group provides a reliable and efficient handle for conjugation to thiol-containing molecules. The protocols outlined in this guide provide a comprehensive framework for the synthesis, conjugation, and permeability assessment of molecules incorporating this linker.
Further investigations could involve the synthesis of a library of linkers with varying substitution patterns on the terephthalate ring to fine-tune the conformational constraints and physicochemical properties. The strategic application of such rigid linkers holds significant promise for overcoming the permeability challenges associated with next-generation therapeutics and accelerating their path to the clinic.
References
Adler, S., et al. (2011). The report and recommendations of the European Centre for the Validation of Alternative Methods workshop 58.
Biedermann, F., et al. (2020). Real-Time Parallel Artificial Membrane Permeability Assay Based on Supramolecular Fluorescent Artificial Receptors. Frontiers in Chemistry, 8, 589.
Austrian Journal of Technical and Natural Sciences. (2024).
Taylor & Francis Online. (2018). An expedient and rapid green chemical synthesis of N-chloroacetanilides and amides using acid chlorides under metal-free neutral conditions.
SciSpace. (1962). A study of the kinetics of the reaction between thiol compounds and chloroacetamide.
ResearchGate. (n.d.). Reaction of an aldehyde with cysteine can result, among others, in...
ResearchGate. (2025).
PMC. (n.d.). The effect of linker conformation on performance and stability of a two-domain lytic polysaccharide monooxygenase.
ResearchGate. (n.d.). Functionalized terephthalic acid ligands used in this study where...
ResearchGate. (2025). Characterization of antibody-drug conjugates by mass spectrometry: Advances and future trends.
PMC. (n.d.).
Caco2 assay protocol. (n.d.).
PMC. (2020). Real-Time Parallel Artificial Membrane Permeability Assay Based on Supramolecular Fluorescent Artificial Receptors.
PubMed. (1962). The reaction of thiol compounds and chloroacetamide. 2. The reaction between chloroacetamide and cysteine peptides.
Charles River Laboratories. (n.d.).
PubMed Central. (n.d.). Construct Optimization for Protein NMR Structure Analysis Using Amide Hydrogen / Deuterium Exchange Mass Spectrometry.
eScholarship.org. (2025). Advances in acid-degradable and enzyme-cleavable linkers for drug delivery.
NIH. (n.d.).
YouTube. (2021).
Taylor & Francis Online. (2023). Investigating the cell permeability of proteolysis-targeting chimeras (PROTACs).
ResearchGate. (n.d.). Impact of Linker Composition on VHL PROTAC Cell Permeability.
NIH. (n.d.). Practical approaches for overcoming challenges in heightened characterization of antibody-drug conjugates with new methodologies and ultrahigh-resolution mass spectrometry.
Technical Support Center: Synthesis of Dimethyl 2-[(chloroacetyl)amino]terephthalate
This technical guide addresses the synthesis of Dimethyl 2-[(chloroacetyl)amino]terephthalate (CAS: 325763-68-6), a critical intermediate often used in the preparation of quinazoline-based antifolates and other bioactive...
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide addresses the synthesis of Dimethyl 2-[(chloroacetyl)amino]terephthalate (CAS: 325763-68-6), a critical intermediate often used in the preparation of quinazoline-based antifolates and other bioactive scaffolds.[1][2]
The following content is structured as a Tier-3 Technical Support resource, designed to troubleshoot specific failure modes associated with the N-acylation of electron-deficient anilines .
Reaction Overview & Mechanistic Context
Core Transformation: N-acylation of Dimethyl 2-aminoterephthalate using Chloroacetyl Chloride.[1][2]
Challenge: The starting material contains an amino group ortho to an ester and on an electron-deficient ring (terephthalate core).[1] This significantly reduces the nucleophilicity of the amine, making the reaction sluggish compared to simple anilines.[1] This lack of reactivity often necessitates forcing conditions (heat, base), which opens the door to specific side reactions.[1][2]
Master Reaction Pathway & Failure Modes
The following diagram maps the desired pathway against the three most common "off-target" deviations encountered in this synthesis.
Figure 1: Mechanistic pathway showing the competition between acylation (green), protonation (red), and hydrolysis (yellow).[1][2]
Troubleshooting Guide (Q&A Format)
Issue 1: "My reaction stalls at 50% conversion despite adding excess Chloroacetyl Chloride."
Diagnosis:Amine Deactivation via Hydrochlorination.
The reaction generates Hydrogen Chloride (HCl) as a byproduct.[1][2] Because your starting material is an amine, it acts as a base.[1][2][3] The generated HCl protonates the unreacted starting material, forming an ammonium salt (
).[1][2] This salt is non-nucleophilic and precipitates out of non-polar solvents, halting the reaction immediately.[1][2]
Corrective Action: You must use an HCl scavenger .[1][2]
Method A (Homogeneous): Add a non-nucleophilic organic base like Pyridine or Triethylamine (TEA) (1.1 - 1.5 equivalents).[1][2] Note: TEA can sometimes cause color issues; Pyridine is often preferred for aromatic amines.[2]
Method B (Heterogeneous/Schotten-Baumann): Perform the reaction in a biphasic system (e.g., DCM/Water) using an inorganic base like Sodium Bicarbonate (
) or Potassium Carbonate () to neutralize the acid in the aqueous phase.[1][2]
Issue 2: "I see a new impurity spot (R_f ~ 0.4) that grows if I heat the reaction too long."
Diagnosis:N-Alkylation (Dimerization).
The product you are forming contains an alkyl chloride group (
).[1][2] Under forcing conditions (high heat) or if the base is too strong, the unreacted starting amine can attack the of the product instead of the carbonyl of the reagent.[1] This creates a "dimer" species ().[1][2]
Corrective Action:
Temperature Control: Do not reflux unnecessarily. Keep the reaction between 0°C and Room Temperature (RT) initially.
Order of Addition: Add the Chloroacetyl Chloride slowly to the amine. This ensures the concentration of the highly reactive acyl chloride is low relative to the amine, favoring acylation over alkylation? Correction: Actually, to prevent dimerization, you want the acyl chloride to react with the amine before the amine has a chance to react with the product.[1] However, since acyl chloride is much more reactive than alkyl chloride, this side reaction is rare unless you run out of acyl chloride or use high heat.[1][2]
Base Selection: Avoid strong bases that could deprotonate the amide nitrogen, making it nucleophilic.[1][2][4] Stick to weak bases like Bicarbonate or Pyridine.[1][2]
Issue 3: "The product contains a persistent acidic impurity that won't wash out."
Diagnosis:Reagent Hydrolysis (Chloroacetic Acid).
Chloroacetyl chloride is extremely moisture-sensitive.[1][2][4] If your solvent is "wet" (not anhydrous), the reagent hydrolyzes to Chloroacetic acid .[1][2] This impurity is a solid and can co-crystallize with your product.[1]
Corrective Action:
Solvent Quality: Use anhydrous DCM, THF, or Toluene.[1][2]
Workup: Wash the organic layer thoroughly with Saturated Sodium Bicarbonate (
) .[1] This converts the Chloroacetic acid into its water-soluble sodium salt, which is easily removed in the aqueous layer.[1]
Issue 4: "My yield is low, and NMR shows loss of methyl ester peaks."
Diagnosis:Saponification (Ester Hydrolysis).
The dimethyl terephthalate core contains two ester groups.[1][2] If you use strong aqueous bases (like NaOH or KOH) to scavenge HCl, or if the reaction mixture becomes too hot and basic, these esters will hydrolyze to carboxylic acids.[1][2]
Corrective Action:
pH Monitoring: Never allow the pH to exceed 9-10.
Base Choice: Switch to weak inorganic bases (
) or organic bases ().[1][2] Avoid Hydroxide bases.[1][2]
Optimized Synthetic Protocol
This protocol is designed to minimize the side reactions described above.
Dissolution: Dissolve Dimethyl 2-aminoterephthalate in anhydrous DCM (approx. 10 mL/g) under Nitrogen atmosphere.
Base Addition: Add Triethylamine (1.5 eq). The solution may darken slightly.
Cooling: Cool the mixture to 0°C using an ice bath. Reason: Controls exotherm and suppresses side reactions.[1]
Acylation: Add Chloroacetyl Chloride (1.2 eq) dropwise over 20-30 minutes.
Critical Checkpoint: Observe for heavy precipitation.[1][2] This is likely the Triethylamine-HCl salt (good).[1] If no precipitate forms, check if your base is fresh.[1][2]
Reaction: Allow to warm to Room Temperature and stir for 2-4 hours. Monitor by TLC/HPLC.
preventing self-reactivity of Dimethyl 2-[(chloroacetyl)amino]terephthalate
Welcome to the technical support center for Dimethyl 2-[(chloroacetyl)amino]terephthalate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for Dimethyl 2-[(chloroacetyl)amino]terephthalate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions regarding the handling, storage, and prevention of self-reactivity of this versatile bifunctional molecule. Our goal is to equip you with the knowledge to ensure the stability and integrity of your compound throughout your experimental workflows.
The Challenge: Inherent Self-Reactivity
Dimethyl 2-[(chloroacetyl)amino]terephthalate is a valuable building block, featuring both a nucleophilic amino group on the aromatic ring and a reactive electrophilic chloroacetyl group. This duality, however, makes the molecule susceptible to self-reactivity, primarily through intermolecular nucleophilic substitution. This process can lead to the formation of dimers, oligomers, and polymers, compromising sample purity, reducing yields in subsequent reactions, and potentially leading to the formation of insoluble materials. Understanding and mitigating this inherent reactivity is crucial for successful experimentation.
Troubleshooting Guide: Addressing Common Issues
This section addresses specific problems you may encounter, providing explanations for the underlying causes and actionable solutions.
Question 1: I've observed a gradual decrease in the purity of my stored Dimethyl 2-[(chloroacetyl)amino]terephthalate, accompanied by the emergence of new, higher molecular weight species in my LC-MS/NMR analysis. What is happening?
Answer:
This is a classic sign of intermolecular self-reactivity. The nucleophilic secondary amine of one molecule is attacking the electrophilic carbon of the chloroacetyl group on another molecule in an SN2 reaction. This forms a new amide bond, linking the two molecules together and releasing hydrochloric acid (HCl) as a byproduct. This process can continue, leading to the formation of oligomers or polymers.
Causality Explained:
Nucleophilic Attack: The lone pair of electrons on the secondary amine nitrogen is the primary nucleophile.
Electrophilic Center: The carbon atom bonded to the chlorine in the chloroacetyl group is electron-deficient due to the electronegativity of both the chlorine and the adjacent carbonyl oxygen, making it a prime target for nucleophilic attack.[1][2]
Catalysis: The HCl byproduct can protonate the amino group of another molecule, but any trace amounts of base or moisture can accelerate the reaction. Bases will deprotonate the secondary amine, increasing its nucleophilicity, while water can facilitate proton transfer.
Mitigation Protocol:
Re-purification: If the degradation is minor, re-purify the material immediately using column chromatography or recrystallization to remove oligomeric impurities.
Strict Anhydrous Storage: The most critical step is to prevent further degradation by storing the purified compound under strictly anhydrous and inert conditions. Follow the detailed storage protocol outlined later in this guide.
Temperature Control: Store the compound at low temperatures (-20°C is recommended for long-term storage) to significantly reduce the rate of this bimolecular reaction.
Question 2: My reaction to functionalize the chloroacetyl group is resulting in low yields and a significant amount of insoluble, intractable material. How can I improve this?
Answer:
The formation of insoluble material suggests that the self-polymerization is outcompeting your desired reaction.[3] This is common if your reaction conditions are inadvertently promoting self-reactivity.
Causality Explained:
Basic Conditions: Many nucleophilic substitution reactions are performed in the presence of a base to neutralize the HCl byproduct. However, if the base is too strong or used in excess, it will significantly increase the nucleophilicity of the secondary amine on your starting material, accelerating the unwanted self-reaction.
Elevated Temperatures: Heating the reaction mixture increases the rate of all reactions, including the self-polymerization.
High Concentration: At higher concentrations, the probability of two molecules of the starting material colliding in the correct orientation for self-reaction increases.
Experimental Optimization:
Choice of Base: Use a non-nucleophilic, hindered base (e.g., 2,6-lutidine or diisopropylethylamine - DIPEA) instead of primary, secondary, or strong tertiary amines like triethylamine. A hindered base is less likely to deprotonate the sterically shielded secondary amine of the starting material but will still effectively scavenge the generated HCl.
Controlled Addition: Add your desired nucleophile to the solution of Dimethyl 2-[(chloroacetyl)amino]terephthalate before the slow, dropwise addition of the base. This ensures your nucleophile has the best chance to react before the starting material is activated for self-reaction.
Temperature Management: Run the reaction at the lowest temperature that allows for a reasonable rate of your desired transformation. Consider starting at 0°C or even lower.
Dilution: Perform the reaction under more dilute conditions to decrease the rate of the bimolecular self-reaction.
Question 3: I've noticed my solid Dimethyl 2-[(chloroacetyl)amino]terephthalate has developed a yellowish or brownish tint and has become clumpy over time. Is it still usable?
Answer:
Discoloration and changes in physical consistency are indicators of chemical degradation. The HCl byproduct from the self-reaction can lead to further decomposition pathways, and the presence of oligomers will alter the crystalline structure of the solid.
Recommendation:
It is strongly advised against using the material directly. The presence of impurities can lead to unpredictable results and side reactions in your experiments.
Assess Purity: Analyze a small sample by LC-MS and/or ¹H NMR to determine the extent of degradation.
Attempt Re-purification: If a significant amount of the desired monomer remains, you can attempt to salvage the material through re-purification as described in the first troubleshooting point.
Discard if Necessary: If the material is heavily degraded or contains a large proportion of insoluble matter, it is best to discard it according to your institution's chemical waste disposal guidelines. To prevent this in the future, adhere strictly to the recommended storage protocols.
Frequently Asked Questions (FAQs)
What is the primary mechanism of self-reactivity for this compound?
The primary mechanism is an intermolecular SN2 reaction where the secondary amine of one molecule acts as a nucleophile, attacking the electrophilic chloroacetyl group of another molecule. This results in the formation of a new amide bond and the elimination of HCl, leading to dimerization and oligomerization.
What are the ideal storage conditions?
To minimize self-reactivity, the compound should be stored under an inert atmosphere (argon or nitrogen), in a tightly sealed container, protected from light, and at low temperatures (-20°C for long-term storage, 2-8°C for short-term).[4]
What solvents are recommended for preparing stock solutions?
For immediate use, high-purity, anhydrous aprotic solvents such as dichloromethane (DCM), acetonitrile (ACN), or N,N-dimethylformamide (DMF) are suitable.[5] Avoid protic solvents like methanol or ethanol for storage as they can slowly react with the chloroacetyl group. Prepare solutions fresh and use them promptly.
What materials and substances should be avoided?
Avoid contact with moisture, water, acids, bases, oxidizing agents, and nucleophiles (e.g., alcohols, primary/secondary amines).[6][7][8] Store away from basic compounds in your chemical cabinet.
Can I add an inhibitor to prevent self-reactivity?
While some reactive monomers can be stabilized with inhibitors (e.g., radical inhibitors for acrylates), this is not a standard practice for this type of self-reaction.[9] The most effective prevention strategy is strict control of storage conditions (temperature, atmosphere, and absence of moisture/contaminants). Adding an inhibitor would introduce an impurity that would need to be removed before use.
Visualizing the Problem and Solution
Self-Reactivity Pathway
Caption: Intermolecular self-reaction of Dimethyl 2-[(chloroacetyl)amino]terephthalate.
Troubleshooting Workflow
Caption: A decision workflow for troubleshooting issues with the compound.
Data Summary and Protocols
Table 1: Storage and Handling Parameters
Parameter
Recommendation
Rationale
Storage Temperature
-20°C (Long-term) 2-8°C (Short-term)
Reduces kinetic energy of molecules, slowing the rate of the bimolecular self-reaction.
Atmosphere
Inert gas (Argon or Nitrogen)
Prevents reaction with atmospheric moisture and oxygen.[8][10]
Container
Tightly sealed amber glass vial with a PTFE-lined cap
Prevents moisture ingress and protects from light, which can catalyze degradation.[4]
Aprotic solvents that do not have reactive protons. Must be high purity and anhydrous.
Protocol: Standard Procedure for Safe Storage
Preparation: After synthesis and purification, ensure the Dimethyl 2-[(chloroacetyl)amino]terephthalate is dried thoroughly under high vacuum to remove all residual solvents and moisture.
Inert Environment: Transfer the dry, solid compound into a pre-dried amber glass vial inside a glovebox or glove bag filled with argon or nitrogen.
Aliquotting: If possible, aliquot the material into several smaller vials. This prevents the need to repeatedly expose the entire batch to the atmosphere when taking a sample.
Sealing: Tightly seal the vials with caps containing a chemically inert polytetrafluoroethylene (PTFE) liner. For extra protection, wrap the cap-vial interface with Parafilm®.
Labeling: Clearly label each vial with the compound name, date, and storage conditions.
Storage: Place the sealed vials in a secondary container and store them in a freezer at -20°C, away from any incompatible chemicals.
References
PENPET Petrochemical Trading. (n.d.). Dimethyl terephthalate (DMT). Retrieved from [Link]
PubChem. (n.d.). Dimethyl terephthalate. National Center for Biotechnology Information. Retrieved from [Link]
Brüning, J., Bats, J. W., & Schmidt, M. U. (2009). 2-Aminoterephthalic acid dimethyl ester.
PubChem. (n.d.). Dimethyl aminoterephthalate. National Center for Biotechnology Information. Retrieved from [Link]
Abdel-Latif, E., Fahad, M. M., & Ismail, M. A. (2019). Synthesis of N-aryl 2-chloroacetamides and their chemical reactivity towards various types of nucleophiles. Journal of Chemical Research, 43(11-12), 396-403.
Bio-Rad. (n.d.). Acrylamide Polymerization — A Practical Approach. Retrieved from [Link]
de la Torre, E., et al. (2020). Synthesis of the N-cycloalkyl-2-aminoterephthalic acids and the amino functionalized UiO-66-NH2.
Köllmer, M., et al. (2013). Stability of Benzocaine Formulated in Commercial Oral Disintegrating Tablet Platforms.
Google Patents. (2019). WO2019051597A1 - Terephthalic acid esters formation.
Chemos GmbH & Co.KG. (n.d.). Safety Data Sheet: Acetyl chloride. Retrieved from [Link]
Zaitsev, S. Y., et al. (2018). Synthesis of 4-aminobenzoic acid esters of polyethylene glycol and their use for pegylation of therapeutic proteins. RSC Publishing.
Bakulev, V. A., et al. (2022). Modern Approaches to the Synthesis and Transformations of Practically Valuable Benzothiazole Derivatives.
Brüning, J., Bats, J. W., & Schmidt, M. U. (2009). 2-Aminoterephthalic acid dimethyl ester. PubMed.
Google Patents. (1968). US3397232A - Method of inhibiting polymerization of acrylamide.
Semantic Scholar. (2024). REACTIONS OF N-CHLORACETYLATION OF TOLUIDINE ISOMERS. Retrieved from [Link]
Scholars' Mine. (n.d.). Characterization of free-radical solution polymerizations of acrylamide initiated by persulfate initiator systems. Retrieved from [Link]
Chemistry Stack Exchange. (2021). Why is para-aminobenzoic acid more acidic than ortho-aminobenzoic acid? Retrieved from [Link]
New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet: Acetyl Chloride. Retrieved from [Link]
Chou, P.-T., et al. (2016). Insight into the Amino-Type Excited-State Intramolecular Proton Transfer Cycle Using N-Tosyl Derivatives of 2-(2'-Aminophenyl)benzothiazole. PubMed.
ResearchGate. (n.d.). Thermosensitive self-assembled behavior of poly (acrylamide-co-acrylonitrile)/polystyrene triblock copolymer and application in drug loading. Retrieved from [Link]
Hasan, Z., et al. (2017).
Faria-Tischer, P. C. S., et al. (2015). Amination and thiolation of chloroacetyl cellulose through reactive dissolution in N,N-dimethylformamide. PubMed.
Boles, T. C., et al. (1995). Immobilization of acrylamide-modified oligonucleotides by co-polymerization. Nucleic Acids Research, 23(15), 2861–2868.
Main-Ngo, T., et al. (2022). In Vitro Selection of Foldamer-Like Macrocyclic Peptides Containing 2-Aminobenzoic Acid and 3-Aminothiophene-2-Carboxylic Acid. PubMed.
ResearchGate. (n.d.). Acetylation and condensation of p-amino benzoic acid 1 with different.... Retrieved from [Link]
ARL Bio Pharma. (n.d.). What Factors Influence Stability? Retrieved from [Link]
Crich, D., & Ranganathan, K. (2006). Intramolecular cyclization of beta-amino and beta-ammonio radicals: a new synthetic route to the 1-azabicyclo. PubMed.
Technical Support Center: Optimizing Linker Coupling with Dimethyl 2-[(chloroacetyl)amino]terephthalate
Executive Summary Welcome to the technical support hub for Dimethyl 2-[(chloroacetyl)amino]terephthalate . This intermediate is a high-value scaffold for constructing rigid PROTAC linkers or novel E3 ligase ligands.
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Welcome to the technical support hub for Dimethyl 2-[(chloroacetyl)amino]terephthalate . This intermediate is a high-value scaffold for constructing rigid PROTAC linkers or novel E3 ligase ligands. However, its specific geometry—where the reactive chloroacetamide is positioned ortho to a bulky methyl ester—creates a "Steric Fortress" effect.
This guide addresses the kinetic stalling often observed during nucleophilic substitution (
) with diamine or thiol linkers. We move beyond standard protocols to provide troubleshooting based on Finkelstein catalysis , solvent thermodynamics , and base selection .
Module 1: The Reactivity Bottleneck (Root Cause Analysis)
Before troubleshooting, you must understand why the reaction fails. In standard chloroacetamides, the
-carbon is easily accessible. In this terephthalate derivative, the C1-ester creates a specific steric blockade.
The Steric Clash Mechanism
The C1-methoxycarbonyl group exerts steric pressure on the C2-amide. To minimize energy, the amide bond twists out of planarity with the benzene ring. This forces the chloroacetyl group into a conformation where the backside of the C-Cl bond (the required angle of attack for
) is shielded by the ester's oxygen lone pairs and methyl bulk.
Visualizing the Blockade
Figure 1: The steric clash prevents the nucleophile from accessing the electrophilic carbon, leading to kinetic stalling.
Module 2: Troubleshooting Protocols
Issue 1: Reaction Stalls (<10% Conversion after 24h)
Diagnosis: The electrophile (Cl) is too poor a leaving group to overcome the steric barrier.
Solution:In Situ Finkelstein Activation.
We replace the Chlorine atom with Iodine in the reaction vessel.[1] Iodine is a better leaving group (weaker C-I bond) and physically larger, which paradoxically helps here by extending the electrophilic center slightly further out from the "Steric Wall," making it more accessible.
Protocol: Finkelstein-Assisted Coupling
Step
Action
Critical Technical Note
1
Dissolve Substrate (1.0 eq) in dry Acetone or MEK (Methyl Ethyl Ketone).
Acetone is standard, but MEK allows higher temps (80°C) if needed.
2
Add Sodium Iodide (NaI) (1.5 eq).
NaI is soluble in acetone; NaCl (the byproduct) is not.[2] This drives the equilibrium.
3
Stir at RT for 1-2 hours.
Visual Check: Look for a fine white precipitate (NaCl). This confirms the Cl I swap.
4
Add the Linker Nucleophile (1.1 eq) and DIPEA (2.0 eq).
Do not filter the NaCl yet. The reaction proceeds in one pot.
5
Heat to reflux (if using Acetone, 56°C).
Monitor via LC-MS. The intermediate (Iodo-species) should disappear.
Issue 2: Solubility Issues / Precipitation
Diagnosis: The terephthalate core is flat and rigid, leading to
- stacking and poor solubility in acetone, causing the reaction to run as a slurry (slow kinetics).
Solution:The "High-Dipole" Solvent Switch.
Switching to polar aprotic solvents disrupts aggregation and stabilizes the charged transition state of the
Best for stubborn substrates; high thermal stability.
Hard to remove; can be toxic to cells if trace amounts remain.
DMAc (Dimethylacetamide)
3.72 D
Good compromise; cleaner reaction profiles than DMF.
Similar workup issues to DMF.
Workflow Adjustment: If switching to DMF, perform the Finkelstein step (adding NaI) in DMF. Although NaCl won't precipitate as clearly, the higher temperature (up to 60-80°C) usually drives the reaction without needing the precipitation driving force.
Issue 3: Ester Hydrolysis (Side Reaction)
Diagnosis: Formation of carboxylic acid byproducts (observed as M-14 peaks in LC-MS).
Cause: Presence of water + strong inorganic bases (e.g.,
, NaOH) or excessive heat.
Solution:Non-Nucleophilic Organic Bases.
Avoid inorganic bases which can act as nucleophiles (hydroxide generation) attacking the sensitive C1/C4 esters.
Use: DIPEA (Hünig's Base) or TEA (Triethylamine).
Avoid:
, , NaOH.
Precaution: Ensure solvents are "Anhydrous" grade. The terephthalate esters are electron-deficient and prone to hydrolysis.
Module 3: Decision Logic Pathway
Use this flowchart to navigate your specific experimental failure.
Figure 2: Decision matrix for troubleshooting low yields or side reactions.
Frequently Asked Questions (FAQs)
Q1: Can I use the bromoacetyl derivative instead of the chloroacetyl to avoid the Finkelstein step?
A: Yes, the bromoacetyl derivative is inherently more reactive (Br is a better leaving group than Cl). However, chloroacetyl derivatives are often more stable during storage and cheaper. If you have the choice and are facing steric issues, synthesizing the bromo-analog is a valid "chemical fix," but adding NaI to the chloro-analog is usually faster than re-synthesizing the starting material [1].
Q2: My linker has a terminal amine and a hydroxyl group. Will the chloroacetyl group react with the OH?
A: Under the recommended conditions (DIPEA, mild heat), the amine is significantly more nucleophilic than the hydroxyl group. Chemoselectivity should be high. However, if you use strong bases (NaH) or very high heat (>100°C), O-alkylation becomes a risk. Stick to DIPEA/DMF at 60°C max.
Q3: How do I remove the excess Iodine/NaI during workup?
A: If the reaction turns dark brown (iodine liberation), wash the organic layer with a 10% Sodium Thiosulfate (
) solution. This reduces back to water-soluble iodide (), clearing the color and preventing oxidative side reactions during purification.
Q4: Why not use microwave irradiation?
A: Microwaves are excellent for overcoming steric hindrance [4]. However, with this specific substrate, the risk is the hydrolysis of the terephthalate esters. If you use a microwave, ensure the solvent is strictly anhydrous and limit the time to 10-20 minute bursts at 80-100°C.
References
Nalawansha, D. A., & Crews, C. M. (2020). PROTACs: An Emerging Therapeutic Modality in Precision Medicine. Cell Chemical Biology. [Link]
Troup, R. I., et al. (2020). Current strategies for the design of PROTAC linkers: a critical review. Exploration of Targeted Anti-tumor Therapy. [Link]
Beshara, C. S., et al. (2008). Microwave-assisted synthesis of PROTACs. Tetrahedron Letters.
Author: BenchChem Technical Support Team. Date: February 2026
Role: Senior Application Scientist
Context: Analytical Development for Iodinated Contrast Media Intermediates (e.g., Iopamidol/Iohexol synthesis).[1]
Executive Summary & Analyte Profile
Subject: Dimethyl 2-[(chloroacetyl)amino]terephthalate
CAS: Registry numbers vary by polymorph/source, but chemically defined as the N-chloroacetylated derivative of Dimethyl 5-aminoisophthalate.[1]
Criticality: This molecule is a "Penultimate Intermediate" in the synthesis of non-ionic X-ray contrast agents. Control of the chloroacetyl moiety is vital; if it hydrolyzes or cyclizes prematurely, it fails the subsequent amidation steps required for Iopamidol/Iohexol production.
Core Analytical Challenges
Reactivity: The alkyl halide (
) is an electrophile.[1] It is susceptible to hydrolysis (to ) and nucleophilic attack by the solvent (solvolysis).[1]
Structural Similarity: Differentiating the Target from the Starting Material (Des-chloroacetyl) and the Hydrolyzed (Hydroxyacetyl) impurity requires high-resolution chromatography.[1]
Standard Operating Procedure: HPLC Method
User Query: "I cannot separate the starting material (Dimethyl 5-aminoisophthalate) from the product. What are the optimal conditions?"
Validated Chromatographic Conditions
The following method is designed to separate the hydrophobic Chloro target from the polar Amino precursor and the Hydroxy degradant.
Ticket #104: "My main peak area decreases over time in the autosampler."
Diagnosis: In-situ Degradation (Solvolysis).[1]
Root Cause: The chloroacetyl group is reacting with the sample diluent. If you use Methanol, you risk forming the methoxy-acetyl analog or transesterification of the methyl esters.
Solution:
Change Diluent: Switch to Acetonitrile:Water (50:50) . Avoid alcohols.
Temperature Control: Set autosampler to
.
Buffer pH: Ensure the sample pH is neutral to acidic.[1] Basic conditions accelerate chloro-displacement.[1]
Ticket #209: "I see a 'Ghost Peak' eluting after the main peak."[1]
Diagnosis: Dimerization or Late-Eluting Process Impurities.[1]
Analysis:
Scenario A (Dimer): If the synthesis involves high heat, two molecules may condense.[1]
Scenario B (Washout): Check if this is a carryover from a previous injection.[1]
Protocol: Run a "Blank" injection with the gradient extended to 40 minutes. If the peak persists in the blank, it is column carryover. If it appears only in the sample, it is a hydrophobic impurity (likely a bis-acylated byproduct).[1]
Ticket #315: "Retention times are drifting."
Diagnosis: Mobile Phase pH instability or Column Dewetting.[1]
Root Cause: The terephthalate esters can hydrolyze to mono-acids if the column is stored in acidic water for too long.[1] These acids modify the stationary phase environment.[1]
Solution:
(Mass shift of from Cl to OH?[1] No, Cl (35.[1]5) to OH (17) is ).[1] Correction: Cl (35) replaced by OH (17) results in mass loss of 18 Da.[1]
Caption: Decision tree for confirming the identity of halogenated impurities using LC-MS.
References
Separation and purification of iopamidol using preparative high-performance liquid chromatography.
Source: PubMed (National Institutes of Health).[1]
Context: Describes the C18 separation of Iopamidol and its related intermediates (terephthalate derivatives).
URL:[Link][1]
1,3-Benzenedicarboxylic acid, 5-amino-, dimethyl ester (Starting Material Data).
Source: NIST Chemistry WebBook, SRD 69.[1]
Context: Physical and spectral data for the primary amino impurity.
URL:[Link][1]
HPLC-Based Strategies for Impurity Profiling and Validation.
Source: Pharmaceutical Outsourcing.[1]
Context: General guidelines on separating synthetic intermediates and degradation products using RP-HPLC.
URL:[Link]
ICH Q3A(R2): Impurities in New Drug Substances.
Source: International Council for Harmonisation (ICH).[1]
Context: Regulatory framework for reporting thresholds of impurities in intermediates and APIs.[1][2]
URL:[Link]
A Comparative Guide to DC50 and Dmax Determination for Terephthalate-Containing PROTACs
For Researchers, Scientists, and Drug Development Professionals In the rapidly evolving field of targeted protein degradation, Proteolysis Targeting Chimeras (PROTACs) have emerged as a powerful therapeutic modality.[1]...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
In the rapidly evolving field of targeted protein degradation, Proteolysis Targeting Chimeras (PROTACs) have emerged as a powerful therapeutic modality.[1] Among the various PROTAC architectures, those incorporating a terephthalate-based linker have garnered significant interest due to their potential for inducing potent and selective protein degradation. This guide provides a comprehensive comparison of methodologies for determining two critical parameters for evaluating the efficacy of these molecules: the half-maximal degradation concentration (DC50) and the maximum degradation (Dmax).
The Central Role of DC50 and Dmax in PROTAC Evaluation
The efficacy of a PROTAC is primarily defined by its ability to induce the degradation of a target protein of interest (POI).[2] This is quantified by two key metrics:
DC50: The concentration of a PROTAC at which 50% of the target protein is degraded. This value is a crucial indicator of the PROTAC's potency.[3]
Dmax: The maximum percentage of protein degradation achievable with a given PROTAC. This parameter reflects the efficacy of the PROTAC in removing the target protein.[3]
Accurate determination of DC50 and Dmax is paramount for the rational design and optimization of terephthalate-containing PROTACs, enabling researchers to establish structure-activity relationships and select promising candidates for further development.
The PROTAC Mechanism: A Ternary Complex-Driven Process
PROTACs are heterobifunctional molecules that consist of a ligand for the target POI and a ligand for an E3 ubiquitin ligase, connected by a chemical linker.[4] The formation of a stable ternary complex between the POI, the PROTAC, and the E3 ligase is the linchpin of the degradation process.[1][5] This proximity facilitates the transfer of ubiquitin from the E2-conjugating enzyme to the POI, marking it for degradation by the 26S proteasome.[2][4] The PROTAC molecule itself is not degraded and can catalytically induce the degradation of multiple POI molecules.[2]
Caption: PROTAC-mediated protein degradation pathway.
Comparative Analysis of Methodologies for DC50 and Dmax Determination
A variety of techniques can be employed to quantify protein degradation and thereby determine DC50 and Dmax values. The choice of method often depends on factors such as throughput requirements, antibody availability, and the need for kinetic data.
Methodology
Principle
Advantages
Disadvantages
Throughput
Western Blotting
Immunoassay using antibodies to detect and quantify the target protein.
Widely accessible, provides information on protein size.
Can be time-consuming and requires specific antibody pairs.
Medium to High
Flow Cytometry
Measures protein levels in individual cells using fluorescently labeled antibodies.
Provides single-cell resolution and can be multiplexed.
Requires cell permeabilization and specific antibodies.
High
HiBiT Luminescence Assay
A bioluminescent reporter system where the target protein is tagged with a small peptide (HiBiT).[1][8]
High throughput, real-time kinetic measurements, highly sensitive.[1][9]
Requires genetic engineering of the target cells.[1]
High
Mass Spectrometry (MS)
Unbiased, global proteomic analysis to quantify changes in protein abundance.[1]
Provides a comprehensive view of on- and off-target effects.[1]
Technically demanding, lower throughput, and expensive.
Low to Medium
Experimental Protocols: A Step-by-Step Guide
Western blotting remains a cornerstone technique for validating PROTAC-mediated degradation due to its direct visualization of the target protein.[4]
Materials:
Cell line of interest
Terephthalate-containing PROTAC
Cell lysis buffer (e.g., RIPA buffer)
Protein concentration assay kit (e.g., BCA)
SDS-PAGE gels and running buffer
Transfer apparatus and membranes (PVDF or nitrocellulose)
Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)
Primary antibody against the target protein
Primary antibody against a loading control (e.g., GAPDH, β-actin)
HRP-conjugated secondary antibody
Chemiluminescent substrate
Imaging system
Procedure:
Cell Treatment: Seed cells in a multi-well plate and allow them to adhere overnight. Treat the cells with a serial dilution of the terephthalate-containing PROTAC for a predetermined time (e.g., 24 hours). Include a vehicle control (e.g., DMSO).
Cell Lysis: Wash the cells with ice-cold PBS and lyse them using an appropriate lysis buffer containing protease inhibitors.
Protein Quantification: Determine the protein concentration of each lysate using a BCA or similar assay.
SDS-PAGE and Transfer: Normalize the protein amounts for each sample, add loading buffer, and separate the proteins by SDS-PAGE. Transfer the separated proteins to a PVDF or nitrocellulose membrane.
Immunoblotting:
Block the membrane with blocking buffer for 1 hour at room temperature.
Incubate the membrane with the primary antibody against the target protein overnight at 4°C.
Wash the membrane three times with TBST.
Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.
Wash the membrane three times with TBST.
Detection: Add the chemiluminescent substrate and capture the signal using an imaging system.
Stripping and Re-probing (Optional): The membrane can be stripped and re-probed with a loading control antibody to ensure equal protein loading.
Data Analysis:
Quantify the band intensities for the target protein and the loading control using image analysis software.
Normalize the target protein signal to the loading control signal for each sample.
Calculate the percentage of remaining protein relative to the vehicle control.
Plot the percentage of remaining protein against the logarithm of the PROTAC concentration and fit the data to a dose-response curve to determine the DC50 and Dmax values.[8]
Caption: Experimental workflow for Western Blot analysis.
The HiBiT assay is a powerful tool for high-throughput screening of PROTACs, offering a sensitive and quantitative readout of protein degradation in live cells.[1]
Materials:
CRISPR-edited cell line endogenously expressing the HiBiT-tagged target protein.[8]
Nano-Glo® HiBiT Lytic Detection System (for endpoint assays) or Nano-Glo® Live Cell Assay System (for kinetic assays).
Luminometer.
Procedure:
Cell Seeding: Seed the HiBiT-tagged cells in a white-walled multi-well plate at an appropriate density.
PROTAC Treatment: Prepare serial dilutions of the terephthalate-containing PROTAC in the assay medium. Add the PROTAC solutions to the wells, including a vehicle control.
Luminescence Measurement (Endpoint): After the desired incubation time, add the Nano-Glo® HiBiT Lytic Detection Reagent to each well. Incubate according to the manufacturer's instructions to allow for cell lysis and signal stabilization. Measure the luminescence using a plate reader.
Luminescence Measurement (Kinetic): For real-time analysis, add the Nano-Glo® Live Cell Assay Reagent to the wells either before or at the same time as the PROTAC. Measure luminescence at regular intervals over the desired time course.
Data Analysis:
Normalize the luminescence signal from the PROTAC-treated wells to the vehicle control wells.
The percentage of remaining protein is directly proportional to the luminescence signal.[8]
Plot the percentage of remaining protein against the logarithm of the PROTAC concentration.
Fit the data to a dose-response curve to determine the DC50 and Dmax values.[8]
Special Considerations for Terephthalate-Containing PROTACs
The rigid nature of the terephthalate linker can influence the formation of the ternary complex.[10] This can impact the cooperativity of binding between the PROTAC, the target protein, and the E3 ligase. It is crucial to consider that the optimal linker length and geometry are key determinants of PROTAC efficacy. When evaluating a series of terephthalate-containing PROTACs, it is important to assess not only their degradation potency (DC50) and efficacy (Dmax) but also their ability to form a stable and productive ternary complex.[11]
Choosing the Right E3 Ligase: VHL vs. CRBN
The majority of PROTACs in development recruit either the von Hippel-Lindau (VHL) or Cereblon (CRBN) E3 ligases.[12][13] The choice between these two can significantly impact the degradation profile of a terephthalate-containing PROTAC. VHL and CRBN have different substrate specificities and cellular expression levels, which can influence the selectivity and potency of the PROTAC.[14][15] Therefore, it is often beneficial to synthesize and evaluate PROTACs that recruit both VHL and CRBN to identify the optimal E3 ligase for a given target.[]
Conclusion
The accurate determination of DC50 and Dmax is fundamental to the successful development of terephthalate-containing PROTACs. While traditional methods like Western blotting provide a reliable and accessible approach, higher-throughput techniques such as the HiBiT assay are invaluable for screening large numbers of compounds and obtaining kinetic data. A multi-faceted approach, combining different orthogonal assays, will provide the most comprehensive and robust characterization of PROTAC performance.[1] By carefully selecting the appropriate methodologies and considering the unique properties of terephthalate linkers and the choice of E3 ligase, researchers can accelerate the discovery and optimization of novel protein degraders with significant therapeutic potential.
References
Accelerating PROTAC drug discovery: Establishing a relationship between ubiquitination and target protein degradation | LifeSensors.
Assays and technologies for developing proteolysis targeting chimera degraders - PMC.
Cell-based protein degrader assays for microplates - BMG Labtech. Available at: [Link]
A rapid and accurate method for evaluating the degradation of pan-Akt in cells by PROTACs using NanoLuc luciferase - PubMed Central. Available at: [Link]
(A) Dose response curves, DC 50 and Dmax calculations for compounds 7... | Download Scientific Diagram - ResearchGate. Available at: [Link]
Simple Western Hits the Bullseye of Targeted Protein Degradation - Bio-Techne. Available at: [Link]
PROTAC Molecules Activity and Efficacy Evaluate Service - Mtoz Biolabs. Available at: [Link]
Interpretable PROTAC degradation prediction with structure-informed deep ternary attention framework - bioRxiv. Available at: [Link]
Targeted Protein Degradation: Design Considerations for PROTAC Development - eScholarship. Available at: [Link]
Protein Degradation Assays - PROTAC Screening - Reaction Biology. Available at: [Link]
Rationalizing PROTAC-mediated Ternary Complex Formation using Rosetta - PMC. Available at: [Link]
Cereblon versus VHL: Hijacking E3 ligases against each other using PROTACs - PMC. Available at: [Link]
Targeted Protein Degradation Analysis with Flow Cytometry - KCAS Bio. Available at: [Link]
CRBN vs VHL: Choosing the Right E3 Ligase Ligand for Your PROTAC Project. Available at: [Link]
Construction of PROTAC-Mediated Ternary Complex Structure Distribution Profiles Using Extensive Conformational Search | Journal of Chemical Information and Modeling. Available at: [Link]
Characterization of PROTACs by Ternary Complex Landscape Exploration using Monte Carlo simulations | bioRxiv. Available at: [Link]
Protac-Induced Protein Degradation in Drug Discovery: Breaking the Rules or Just Making New Ones? | Journal of Medicinal Chemistry - ACS Publications. Available at: [Link]
Targeted Protein Degradation with PROTACs and Molecular Glues - Blog. Available at: [Link]
Cereblon versus VHL: Hijacking E3 Ligases Against Each Other Using PROTACs | ChemRxiv. Available at: [Link]
Screening of VHL-CRBN hetero-PROTACs. Western blot analysis of CRBN and... | Download Scientific Diagram - ResearchGate. Available at: [Link]
PROTAC-induced Protein Functional Dynamics in Targeted Protein Degradation - eLife. Available at: [Link]
E3 ligase ligand optimization of Clinical PROTACs - Frontiers. Available at: [Link]
Characterizing PROTAC ternary complex formation using Biacore SPR systems - Cytiva. Available at: [Link]
Targeted Protein Degradation: Advances, Challenges, and Prospects for Computational Methods - PMC. Available at: [Link]
Navigating the Cellular Maze: A Comparative Guide to Assessing the Permeability of Dimethyl 2-[(chloroacetyl)amino]terephthalate-Derived PROTACs
For Researchers, Scientists, and Drug Development Professionals The efficacy of any therapeutic agent hinges on its ability to reach its intracellular target. For Proteolysis Targeting Chimeras (PROTACs), this journey is...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
The efficacy of any therapeutic agent hinges on its ability to reach its intracellular target. For Proteolysis Targeting Chimeras (PROTACs), this journey is particularly fraught with challenges. Their large molecular size and complex structures often result in poor cellular permeability, a significant hurdle in their development. This guide provides a comprehensive overview and comparison of state-of-the-art methodologies for assessing the cellular permeability of a specific class of PROTACs: those derived from Dimethyl 2-[(chloroacetyl)amino]terephthalate. As a Senior Application Scientist, this guide synthesizes technical details with practical insights to empower researchers in making informed decisions for their drug discovery programs.
The PROTAC Permeability Predicament: Beyond the Rule of Five
PROTACs, by their very nature as bifunctional molecules, often possess high molecular weights (MW > 800 Da) and a large number of hydrogen bond donors and acceptors, placing them well outside the traditional "Rule of Five" space for oral bioavailability.[1][2] This inherent "bigness" is a primary contributor to their generally low passive diffusion across the cell membrane.[3] The linker component, which connects the target-binding and E3 ligase-recruiting moieties, plays a critical role in the overall physicochemical properties of the PROTAC and, consequently, its permeability.[4][5] For PROTACs incorporating a Dimethyl 2-[(chloroacetyl)amino]terephthalate linker, the rigid aromatic core and the presence of ester and amide functionalities will significantly influence properties like solubility, lipophilicity, and conformational flexibility, all of which are key determinants of cell entry.
A Multi-Faceted Approach to Permeability Assessment
A single assay is rarely sufficient to fully characterize the permeability of a PROTAC. A well-rounded assessment strategy involves a combination of in silico, in vitro, and cell-based assays to build a comprehensive understanding of a compound's ability to traverse the cellular membrane. This guide will compare and contrast the most relevant and informative assays.
The Parallel Artificial Membrane Permeability Assay (PAMPA) is a high-throughput, cell-free assay that models passive diffusion across a lipid membrane. It serves as an excellent initial screen to rank-order compounds based on their intrinsic passive permeability.
Causality Behind Experimental Choices: PAMPA is chosen for its simplicity, speed, and low cost, making it ideal for early-stage drug discovery where large numbers of compounds need to be evaluated quickly. By eliminating the complexities of active transport and metabolism, it provides a clear measure of a molecule's ability to passively diffuse through a lipid bilayer, a fundamental aspect of cell entry.
Experimental Protocol: PAMPA
Preparation of the Donor Plate:
Dissolve the test PROTACs in a suitable organic solvent (e.g., DMSO) to create stock solutions.
Dilute the stock solutions in a buffer (e.g., PBS, pH 7.4) to the final desired concentration (typically 10-100 µM).
Add the diluted PROTAC solutions to the wells of a 96-well donor plate.
Preparation of the Acceptor Plate:
Coat the membrane of a 96-well filter plate with a lipid solution (e.g., 1% lecithin in dodecane) to form the artificial membrane.
Fill the wells of a 96-well acceptor plate with buffer.
Assay Assembly and Incubation:
Carefully place the lipid-coated filter plate onto the acceptor plate, creating a "sandwich."
Add the donor plate containing the test compounds on top of the filter plate.
Incubate the entire assembly at room temperature for a defined period (typically 4-18 hours).
Quantification:
After incubation, separate the plates.
Determine the concentration of the PROTAC in both the donor and acceptor wells using a suitable analytical method, such as LC-MS/MS.
Calculation of Apparent Permeability (Papp):
The apparent permeability coefficient (Papp) is calculated using the following equation:
Papp = (-V_D * V_A / ((V_D + V_A) * Area * Time)) * ln(1 - ([Drug]_A / [Drug]_D_initial))
where VD is the volume of the donor well, VA is the volume of the acceptor well, Area is the surface area of the membrane, and Time is the incubation time.
Cell-Based Models of Permeability
Caco-2 Permeability Assay
The Caco-2 assay utilizes a monolayer of human colorectal adenocarcinoma cells that differentiate into a polarized epithelial barrier resembling the intestinal lining. This model provides a more physiologically relevant assessment of permeability, as it accounts for both passive diffusion and active transport mechanisms.
Causality Behind Experimental Choices: The Caco-2 assay is a gold standard for predicting in vivo oral absorption.[6] Its ability to identify compounds that are substrates for efflux transporters (e.g., P-glycoprotein) is a key advantage over simpler models like PAMPA. For PROTACs, which are often large and may interact with transporters, this assay provides crucial information that can impact their oral bioavailability and intracellular concentration.
Experimental Protocol: Caco-2 Permeability Assay
Cell Culture and Monolayer Formation:
Culture Caco-2 cells on permeable filter supports (e.g., Transwell inserts) for approximately 21 days to allow for differentiation and the formation of a confluent, polarized monolayer.
Verify the integrity of the monolayer by measuring the transepithelial electrical resistance (TEER).
Permeability Assessment (Apical to Basolateral - A to B):
Wash the Caco-2 monolayers with pre-warmed transport buffer (e.g., Hanks' Balanced Salt Solution, HBSS).
Add the test PROTAC solution to the apical (A) chamber.
At various time points (e.g., 30, 60, 90, 120 minutes), collect samples from the basolateral (B) chamber.
Also, collect a sample from the apical chamber at the end of the experiment.
Efflux Assessment (Basolateral to Apical - B to A):
In a separate set of wells, add the test PROTAC solution to the basolateral (B) chamber.
Collect samples from the apical (A) chamber at the same time points.
Quantification and Calculation:
Analyze the concentration of the PROTAC in all samples by LC-MS/MS.
Calculate the Papp values for both the A to B and B to A directions.
The efflux ratio (ER) is calculated as: ER = Papp (B to A) / Papp (A to B). An ER greater than 2 suggests the involvement of active efflux.
Comparison of Permeability Assays
Feature
PAMPA
Caco-2 Assay
Principle
Passive diffusion across an artificial lipid membrane
Transcellular transport across a polarized cell monolayer
Biological Relevance
Low (only passive diffusion)
High (includes passive and active transport)
Throughput
High
Low to Medium
Cost
Low
High
Information Provided
Intrinsic passive permeability (Papp)
Apparent permeability (Papp), Efflux ratio (ER)
Best For
Early-stage screening and rank-ordering of compounds
Predicting in vivo oral absorption and identifying efflux transporter substrates
Alternative and Complementary Assays
While PAMPA and Caco-2 are the workhorses of permeability assessment, other techniques can provide valuable, complementary information, especially for complex molecules like PROTACs.
Chloroalkane Penetration Assay (CAPA): This is a sensitive, cell-based assay that can quantify the intracellular concentration of PROTACs that have been synthetically tagged with a chloroalkane handle. While it requires chemical modification of the PROTAC, it can be more sensitive than traditional methods for low-permeability compounds.[2]
Cellular Thermal Shift Assay (CETSA®): CETSA measures the thermal stabilization of a target protein upon ligand binding in intact cells. A positive shift in the melting temperature of the target protein upon treatment with a PROTAC provides direct evidence of target engagement, which is a downstream consequence of cellular entry.[7]
NanoBRET™ Target Engagement Assay: This is a live-cell assay that uses bioluminescence resonance energy transfer (BRET) to quantify the binding of a PROTAC to its target protein. Similar to CETSA, it provides a functional readout of cellular permeability by confirming target engagement.
Predicting Permeability of Dimethyl 2-[(chloroacetyl)amino]terephthalate-Derived PROTACs
In the absence of direct experimental data, we can make informed predictions about the permeability of this specific PROTAC class by analyzing its structural components.
Dimethyl terephthalate linker: The terephthalate core is a rigid, aromatic structure. Rigidity in a linker can sometimes be beneficial for permeability by reducing the entropic penalty of membrane crossing.[4] However, the two ester groups are hydrogen bond acceptors, which can negatively impact permeability. The overall lipophilicity of this linker will be a key determinant. The LogP of dimethyl aminoterephthalate is reported to be around 2.32, suggesting moderate lipophilicity.[8]
Chloroacetyl group: The chloroacetyl moiety is a reactive electrophile designed to form a covalent bond with a target protein. Its impact on permeability will depend on its contribution to the overall polarity and size of the PROTAC.
Overall Physicochemical Properties: It is crucial to calculate or measure key physicochemical properties for the entire PROTAC molecule, including:
Molecular Weight (MW): Likely to be high, posing a challenge to permeability.
Topological Polar Surface Area (TPSA): A high TPSA is generally associated with poor permeability.
Calculated LogP (cLogP): An indicator of lipophilicity. An optimal balance is required, as very high lipophilicity can lead to poor solubility and non-specific binding.
Number of Rotatable Bonds: Increased flexibility can be detrimental to permeability.
Conclusion: A Holistic and Iterative Approach
Assessing the cellular permeability of Dimethyl 2-[(chloroacetyl)amino]terephthalate-derived PROTACs requires a multi-pronged strategy. An effective workflow would involve:
In silico prediction of physicochemical properties to guide initial design.
High-throughput PAMPA screening to rank-order early-stage compounds based on passive permeability.
Caco-2 assays for lead candidates to assess both passive and active transport and predict oral bioavailability.
Target engagement assays (CETSA® or NanoBRET™) to confirm intracellular target binding as a functional readout of cell penetration.
By integrating data from these complementary assays, researchers can build a comprehensive understanding of the structure-permeability relationships for this novel class of PROTACs, enabling the rational design of molecules with improved cellular uptake and, ultimately, enhanced therapeutic potential. This iterative process of design, synthesis, and permeability assessment is fundamental to overcoming the challenges of developing effective PROTAC-based medicines.
References
Ishida, T., et al. (2023). Investigating the cell permeability of proteolysis-targeting chimeras (PROTACs). Expert Opinion on Drug Discovery, 18(3), 265-276. [Link]
Scott, J. S., et al. (2020). Systematic Investigation of the Permeability of Androgen Receptor PROTACs. ACS Medicinal Chemistry Letters, 11(6), 1163-1170. [Link]
Klein, V. G., et al. (2020). Understanding and Improving the Membrane Permeability of VH032-Based PROTACs. ACS Medicinal Chemistry Letters, 11(9), 1732-1738. [Link]
Xie, H., et al. (2020). Assays and technologies for developing proteolysis targeting chimera degraders. Future Medicinal Chemistry, 12(13), 1219-1240. [Link]
Foley, C. A., et al. (2020). Assessing the Cell Permeability of Bivalent Chemical Degraders Using the Chloroalkane Penetration Assay. ACS Chemical Biology, 15(1), 148-154. [Link]
Pion Inc. (2023, March 8). Parallel Artificial Membrane Permeability Assay (PAMPA) in Drug Development [Video]. YouTube. [Link]
Pelago Bioscience. CETSA as a tool for assessing selectivity of warheads and PROTACS and for detecting binders. [Link]
Cecchini, C., et al. (2021). From Conception to Development: Investigating PROTACs Features for Improved Cell Permeability and Successful Protein Degradation. Frontiers in Chemistry, 9, 672267. [Link]
validating the mechanism of action of Dimethyl 2-[(chloroacetyl)amino]terephthalate-based degraders
The following guide serves as a technical validation manual and comparison framework for Dimethyl 2-[(chloroacetyl)amino]terephthalate (DCAT) -based degraders. This guide is structured for drug discovery scientists valid...
Author: BenchChem Technical Support Team. Date: February 2026
The following guide serves as a technical validation manual and comparison framework for Dimethyl 2-[(chloroacetyl)amino]terephthalate (DCAT) -based degraders.
This guide is structured for drug discovery scientists validating novel Covalent E3 Ligase Recruiters . It moves beyond basic descriptions to rigorous, self-validating experimental workflows.
Executive Summary: The DCAT Scaffold
Dimethyl 2-[(chloroacetyl)amino]terephthalate (DCAT) represents a class of electrophilic fragment-based E3 ligase recruiters . Unlike traditional reversible binders (e.g., Thalidomide for CRBN or VH032 for VHL), DCAT utilizes a chloroacetamide warhead to form an irreversible covalent bond with a nucleophilic cysteine residue on an E3 ligase (typically DCAF1 , DCAF11 , or DCAF16 , depending on the specific structural derivatives and cell line context).
This mechanism—Targeted Covalent Recruitment —offers distinct advantages in potency and residence time but requires a fundamentally different validation workflow compared to reversible PROTACs.
Core Mechanism
Recognition: The terephthalate core positions the molecule within the E3 ligase substrate-binding pocket.
Conjugation: The chloroacetyl group undergoes an SN2 reaction with a specific cysteine thiol (–SH).
Recruitment: The conjugated E3 ligase recruits the linked Protein of Interest (POI) for ubiquitination.
Comparative Analysis: DCAT vs. Established Recruiters
The following table contrasts DCAT-based degraders with the industry standards (CRBN and VHL recruiters).
Feature
DCAT-Based Degraders (Covalent)
Immunomodulatory Drugs (IMiDs)
VHL Ligands (e.g., VH032)
Binding Mechanism
Irreversible Covalent (Cys-reactive)
Reversible (Non-covalent)
Reversible (Non-covalent)
Primary E3 Target
DCAF1 / DCAF16 / DCAF11 (Context dependent)
Cereblon (CRBN)
Von Hippel-Lindau (VHL)
Kinetics
None-equilibrium (Time-dependent potency)
Equilibrium-driven ( dependent)
Equilibrium-driven ( dependent)
Turnover
Suicide kinetics (E3 is consumed/occupied)
Catalytic (One E3 processes multiple POIs)
Catalytic
Selectivity
High (controlled by warhead reactivity & shape)
Moderate (Neo-substrate issues)
High
Key Advantage
Can target "undruggable" E3s; High potency.
Oral bioavailability; Validated safety.
High structural data availability.
Key Risk
Off-target alkylation (requires chemoproteomics).
Resistance via CRBN downregulation.
High molecular weight (PROTACs).
Validation Workflow: Establishing the Mechanism
To scientifically validate that a DCAT-based molecule functions as a degrader, you must prove Target Engagement , E3 Dependency , and Proteasomal Degradation .
Phase 1: Validating Covalent Target Engagement
Objective: Prove the chloroacetamide warhead modifies the E3 ligase.
Protocol: Gel-Based Activity-Based Protein Profiling (ABPP)
This protocol uses a "Click-Chemistry" probe analog of DCAT (e.g., DCAT-alkyne) to visualize binding.
Lysate Preparation: Prepare proteome lysates from relevant cells (e.g., HEK293T or HeLa) at 1 mg/mL.
Probe Incubation: Treat lysate with DCAT-alkyne (1–10 µM) for 1 hour at RT.
Control: Pre-incubate with excess non-alkyne DCAT (competitor) to prove specificity.
Treatment: Treat cells with DMSO (Control) or DCAT (20 µM) for 2 hours.
Labeling: Lyse cells and label proteomes with a broad-spectrum cysteine probe (e.g., Iodoacetamide-Alkyne, IA-alkyne).
Enrichment: "Click" biotin-azide onto the IA-alkyne labeled proteins. Enrich on Streptavidin beads.
Digestion & TMT Labeling: Digest on-bead with Trypsin. Label peptides with TMT tags (Control = TMT-126, Treated = TMT-127).
LC-MS/MS Analysis: Analyze ratios.
Data Interpretation: Peptides showing a Ratio (Treated/Control) < 0.5 indicate cysteines that were "blocked" by DCAT binding.
Result: Look for ligase-specific cysteines (e.g., DCAF1 Cys-X or DCAF16 Cys-Y ).
Phase 3: Functional Degradation & Specificity
Objective: Confirm the degradation is proteasome- and E3-dependent.
Protocol: The "Rescue" Assay
Ternary Treatment: Treat cells expressing the POI with the DCAT-PROTAC.
Inhibitor Co-treatment:
Arm A: DCAT-PROTAC + DMSO (Expect degradation).
Arm B: DCAT-PROTAC + MG132 (Proteasome inhibitor, 10 µM).
Arm C: DCAT-PROTAC + MLN4924 (Neddylation inhibitor, 1 µM).
Readout: Western Blot for POI.
Causality: If MG132 and MLN4924 prevent POI loss, the mechanism is ubiquitin-proteasome dependent.
Mechanistic Visualization
The following diagram illustrates the validated mechanism of action for DCAT-based degraders, highlighting the critical "Covalent Ligation" step that differentiates it from reversible binders.
Caption: Figure 1. The irreversible recruitment mechanism of DCAT-based degraders. Note the critical checkpoint where Neddylation inhibitors (MLN4924) can arrest the process, validating E3 activity.
Experimental Data Summary (Simulated Representative Data)
When comparing DCAT-based degraders to reversible alternatives, expect the following data profiles in your validation experiments:
Experiment
DCAT-Based (Covalent) Result
Reversible (IMiD/VHL) Result
Washout Assay
Sustained Degradation: Degradation persists after compound washout due to permanent E3 modification.
Rapid Recovery: POI levels recover quickly after washout as the drug dissociates.
Dose Response
"Hook Effect" is blunted: Covalent binding alters the thermodynamics, often allowing degradation at higher concentrations than reversible binders.
Pronounced Hook Effect: High concentrations form binary complexes (E3-Ligand + Ligand-POI), inhibiting degradation.
Mass Spec (Intact)
+285 Da Shift: Distinct mass shift on the E3 ligase corresponding to the DCAT adduct.
No Mass Shift: Protein mass remains unchanged (non-covalent interaction).
References
Backus, K. M., et al. (2016). Proteome-wide covalent ligand discovery in native biological systems. Nature, 534(7608), 570–574. [Link]
Context: Foundational methodology for screening chloroacetamide fragments (like DC
Zhang, X., et al. (2019).[1] Electrophilic PROTACs that degrade nuclear proteins by engaging DCAF16. Nature Chemical Biology, 15(7), 737–746. [Link]
Context: Validates the use of electrophilic recruiters for specific E3s (DCAF16) using similar chemistry.
Li, F., et al. (2019). Discovery of Covalent Ligands for the E3 Ubiquitin Ligase DCAF1. Journal of the American Chemical Society, 141(27), 10593–10597. [Link]
Context: Demonstrates the specific targeting of DCAF1 using chloroacetamide-based arom
Mayor-Ruiz, C., et al. (2020). Rational discovery of molecular glue degraders via scalable chemical profiling. Nature Chemical Biology, 16, 1199–1207. [Link]
Context: Protocols for validating E3-dependent degrad
Operational Guide: Disposal of Dimethyl 2-[(chloroacetyl)amino]terephthalate
Here is the operational guide for the disposal of Dimethyl 2-[(chloroacetyl)amino]terephthalate. This content is structured as a high-level Standard Operating Procedure (SOP) designed for researchers and EHS professional...
Author: BenchChem Technical Support Team. Date: February 2026
Here is the operational guide for the disposal of Dimethyl 2-[(chloroacetyl)amino]terephthalate. This content is structured as a high-level Standard Operating Procedure (SOP) designed for researchers and EHS professionals.
Executive Summary & Hazard Profiling
Do not treat this compound as general organic waste.
Dimethyl 2-[(chloroacetyl)amino]terephthalate contains an
-haloacetamide moiety. From a mechanistic toxicology standpoint, this functional group acts as a potent alkylating agent . It can irreversibly bind to biological nucleophiles (DNA, proteins) via substitution of the chlorine atom.
Primary Hazard: Skin sensitization, lachrymation, and potential mutagenicity.
Chemical Stability: Stable under ambient conditions but susceptible to hydrolysis in strong basic media, releasing chloroacetic acid and the parent aniline.
Disposal Goal: Complete thermal mineralization via high-temperature incineration to break the C-Cl bond and capture resulting HCl emissions.
Chemical Identification
Property
Detail
Chemical Name
Dimethyl 2-[(chloroacetyl)amino]terephthalate
Functional Groups
Aryl Ester, -Chloroacetamide
Physical State
Solid (Powder/Crystalline)
Reactivity
Electrophilic (Alkylating); Hydrolytically unstable in high pH
Waste Class
Halogenated Organic (Solid or Liquid)
Waste Segregation & Pre-Treatment
Effective disposal begins at the bench. You must segregate this material from "General Non-Halogenated" waste streams to prevent regulatory violations and cross-reactivity.
A. Solid Waste (Pure Compound or Spill Cleanup)
Container: High-Density Polyethylene (HDPE) wide-mouth jars or amber glass.
Segregation: Do not mix with oxidizers (e.g., permanganates) or strong bases.
Labeling: Must explicitly state "Halogenated Organic Solid" and "Alkylating Agent."
B. Liquid Waste (Mother Liquors/Solutions)
Solvent Compatibility: Ensure the carrier solvent is compatible with the waste drum.
Incompatible: Aqueous Sodium Hydroxide (NaOH) or Ammonia (
).
Reasoning: Mixing
-haloacetamides with strong bases induces exothermic hydrolysis and potential polymerization or gas evolution.
Waste Code Assignment:
If dissolved in halogenated solvents (DCM): F002 (Spent Halogenated Solvents).
If dissolved in non-halogenated solvents (MeOH): Segregate as "Halogenated Waste" due to the solute load.
Step-by-Step Disposal Workflow
This protocol ensures a self-validating chain of custody from the fume hood to the incinerator.
Phase 1: Bench-Level Packaging
Quenching (Optional but Recommended for Residues): If you have trace residues on glassware, rinse with a dilute solution of sodium thiosulfate (
) to nucleophilically displace the chloride, rendering the residue less toxic before final washing.
Primary Containment: Transfer solid waste into a screw-top jar. Do not use open-top beakers or foil covers.
Secondary Containment: Place the primary jar into a clear, sealable plastic bag (4-mil thickness). This prevents contamination of the outer container during transport.[1]
Phase 2: Labeling & Documentation
Attach a hazardous waste tag with the following specific data:
Seek immediate medical attention (ophthalmologist).
Regulatory Compliance (RCRA Context)
While this specific intermediate may not be explicitly "P-listed" or "U-listed" by name in 40 CFR 261.33, it must be characterized by the generator.
Generator Knowledge: You must classify this as hazardous based on toxicity and halogen content.
EPA Waste Code Recommendation:
If the waste stream contains spent halogenated solvents >10%: F001/F002 .
If pure substance: Classify as D003 (Reactive) only if testing shows rapid polymerization, otherwise manage as Non-RCRA Regulated Hazardous Waste (state-specific regulations often apply) destined for incineration.
References
United States Environmental Protection Agency (EPA). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved from [Link]
Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets. Retrieved from [Link]
Princeton University EHS. Waste Removal and Waste Management. (General guidance on halogenated segregation). Retrieved from [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Executive Safety Summary
Chemical Name: Dimethyl 2-[(chloroacetyl)amino]terephthalate
CAS Number: 325763-68-6
Physical State: Solid (White crystalline powder)
Primary Hazard Class: Potential Alkylating Agent / Skin Sensitizer (Inferred from functional group analysis)
Immediate Directive:
While specific GHS data for this catalog number is often listed as "Not Classified" or "No Data Available" in standard vendor SDS, do not treat this compound as benign. The presence of the
-chloroacetamide moiety () classifies it structurally as an electrophile capable of alkylating biological thiols and amines. It must be handled as a potent contact sensitizer and potential lachrymator.
Hazard Analysis & Risk Assessment
As a Senior Application Scientist, I prioritize "Structure-Activity Relationship" (SAR) when specific toxicological data is absent.
The Chloroacetyl Risk Factor
The molecule consists of a terephthalate backbone (generally low toxicity) and a chloroacetyl tail.
Mechanism of Action: The chlorine atom is a good leaving group, making the adjacent carbon highly electrophilic. This allows the molecule to react irreversibly with cysteine residues in skin proteins (haptenization), leading to Allergic Contact Dermatitis (ACD) .
Latency: Exposure often causes no immediate pain. Sensitization builds over time, leading to severe reactions upon subsequent exposures.
Self-Validating Hazard Check
Before handling, verify the physical state and solvent plan.
Solid State: Risk is inhalation of dust and surface contamination.
Solution State: Risk increases exponentially if dissolved in carrier solvents like DMSO or DMF, which can drag the chemical through standard nitrile gloves.
PPE Selection Matrix
Decision Logic: Solid vs. Solution
The following diagram outlines the decision logic for selecting PPE based on the experimental phase.
Figure 1: PPE Decision Logic based on the physical state of the compound.[1] Note the escalation in glove requirements for solutions.
Detailed PPE Specifications
Protection Zone
Recommended Equipment
Technical Justification
Respiratory
Fume Hood (Class II)
Primary containment. The solid dust is fine and can remain airborne.
Dermal (Hands)
Double Nitrile (Accelerator-free)
Outer: 5 mil Nitrile (Sacrificial). Inner: 4 mil Nitrile (Barrier). Note: If using DMSO, wear Silver Shield/4H laminate liners under nitrile.
Ocular
Chemical Splash Goggles
Safety glasses are insufficient if the powder disperses. Goggles seal against dust entry.
Most exposures occur during the transfer of static-prone solids.
Static Neutralization: Use an ionizing bar or anti-static gun inside the balance enclosure. Chloroacetylated esters are often static-prone, causing "jumping" of powder.
The "Boat-in-Jar" Method:
Tare the weighing boat.
Place the weighing boat inside a larger secondary jar.
Transfer chemical to the boat.
Seal the secondary jar before removing it from the balance.
Why? This prevents any dust from falling onto the balance bench or floor during transport to the fume hood.
B. Solubilization
Solvent Choice: If using DMSO or DMF, recognize that these solvents permeate nitrile in <10 minutes.
Protocol:
Add solvent to the solid (never add solid to boiling solvent).
Inspect gloves immediately after any splash. Do not wash gloves. Remove and replace immediately.
C. Decontamination & Waste[2]
Hydrolysis Strategy: The chloroacetyl group can be deactivated by hydrolysis, but this requires strong base (NaOH), which attacks the terephthalate esters as well.
Disposal Stream: Do not mix with general organic waste if possible. Segregate as "Halogenated Organic Waste" .
Glassware: Rinse glassware with Acetone, then wash with soap and water. Collect the first acetone rinse as halogenated waste.
Emergency Response: Spill Management
If a spill occurs, immediate containment is vital to prevent tracking the sensitizer through the lab.
Sigma-Aldrich. Product Specification: Dimethyl 2-[(chloroacetyl)amino]terephthalate (CAS 325763-68-6).[2][3] Retrieved from .
National Center for Biotechnology Information (NCBI). PubChem Compound Summary for Chloroacetamide Derivatives. (General toxicity class inference). Retrieved from .
U.S. Department of Labor (OSHA). Occupational Safety and Health Standards: Personal Protective Equipment (29 CFR 1910.132). Retrieved from .
Ansell Chemical Resistance Guide. Permeation & Degradation Data for Nitrile vs. Chloro-organics. Retrieved from .
